Catalpalactone

• CAS: 133591-03-4

Core Science & Biosynthesis

Catalpalactone: A Technical Guide on Natural Sources, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Catalpalactone (B180410), a naturally occurring phthalide, has emerged as a compound of significant scientific interest due to its diverse biological activities, including potent anti-inflammatory and neuroprotective properties.[1] First isolated from the wood of Catalpa ovata, this guide provides an in-depth overview of its primary natural sources and a detailed experimental protocol for its isolation.[1] Furthermore, it explores the molecular mechanisms underlying its biological effects, with a focus on its modulation of critical signaling pathways. Quantitative data are presented in structured tables, and key experimental and biological pathways are visualized to facilitate comprehension and further research.

Natural Sources of Catalpalactone

Catalpalactone is predominantly found within woody tissues of trees belonging to the Catalpa genus, a member of the Bignoniaceae family.[2] The principal species known to contain this compound are Catalpa ovata (Chinese catalpa) and Catalpa bignonioides (Southern catalpa).[2] While it can be found in various parts of the plant, it is most concentrated in the heartwood and stems.[2][3] Other constituents, such as iridoids and naphthoquinones, are also prevalent in Catalpa species.[3][4]

Table 1: Primary Botanical Sources of Catalpalactone

Plant Species	Family	Plant Part(s)	Reference(s)
Catalpa ovata	Bignoniaceae	Wood, Stem Bark, Fruit	[1][3][5]
Catalpa bignonioides	Bignoniaceae	Heartwood	[2]

Note: Quantitative yield data for catalpalactone is not extensively detailed across a wide range of sources in the current literature, limiting a comprehensive comparative analysis.

Isolation of Catalpalactone from Catalpa ovata

The isolation of catalpalactone from the wood or stems of Catalpa ovata is a multi-step process involving solvent extraction followed by chromatographic purification.[1][2] The following protocol outlines a generalized yet detailed methodology based on established procedures.

Experimental Workflow for Catalpalactone Isolation

Caption: Workflow of Catalpalactone Isolation from Catalpa ovata.

Detailed Experimental Protocol

A. Preparation of Plant Material

• Collection and Drying: Collect fresh wood or stems of Catalpa ovata. Air-dry the material at room temperature for several days to reduce moisture content.

• Grinding: Grind the dried plant material into a coarse powder using a mechanical grinder. This increases the surface area for efficient solvent extraction.[2]

B. Solvent Extraction

• Soxhlet Extraction: Place the powdered material into a cellulose (B213188) thimble and load it into a Soxhlet extractor.[2]

• Solvent Choice: Perform continuous extraction with a suitable organic solvent such as n-hexane or ethyl acetate.

• Duration: Continue the extraction for 24-48 hours, or until the solvent running through the siphon becomes colorless, indicating a complete extraction.[2]

• Concentration: Concentrate the resulting solvent extract under reduced pressure using a rotary evaporator. Ensure the water bath temperature does not exceed 50°C to prevent degradation of the compound.[2] The result is a viscous crude extract.

C. Chromatographic Purification

• Column Preparation: Pack a glass chromatography column with silica gel (e.g., 70-230 mesh) slurried in a non-polar solvent like n-hexane.

• Sample Loading: Dissolve the crude extract in a minimal amount of the initial mobile phase solvent and adsorb it onto a small amount of silica gel. Once the solvent is evaporated, carefully load the dried, adsorbed sample onto the top of the prepared column.[2]

• Elution: Elute the column with a solvent gradient of increasing polarity. Start with 100% n-hexane and gradually increase the proportion of a more polar solvent like ethyl acetate.[2]

• Fraction Collection: Collect fractions of the eluate systematically.

• Monitoring: Monitor the collected fractions using Thin Layer Chromatography (TLC). Spot a small amount from each fraction onto a TLC plate, develop it in an appropriate solvent system (e.g., hexane:ethyl acetate 7:3), and visualize the spots under UV light (254 nm).

• Pooling: Combine the fractions that show a prominent spot corresponding to the retention factor (Rf) of catalpalactone.

D. Purity Confirmation and Characterization

• Purity Analysis: Assess the purity of the pooled fractions using High-Performance Liquid Chromatography (HPLC).[2]

• Structural Elucidation: Confirm the identity and structure of the isolated compound as catalpalactone using standard spectroscopic methods, including ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS). Compare the obtained spectral data with published values to verify the structure.[1][2]

Biological Activities and Signaling Pathways

Catalpalactone exhibits a range of pharmacological effects, with its anti-inflammatory activity being the most extensively studied. It has been shown to significantly inhibit the production of pro-inflammatory mediators in various cell models.[6][7]

Anti-Inflammatory Signaling Pathway

The anti-inflammatory effects of catalpalactone are attributed to its ability to suppress key signaling cascades involved in the inflammatory response.[7][8] In lipopolysaccharide (LPS)-stimulated macrophage models, catalpalactone has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB) and interferon regulatory factor 3 (IRF3).[7][8] This upstream inhibition prevents the production of downstream inflammatory mediators, including nitric oxide (NO), inducible nitric oxide synthase (iNOS), and pro-inflammatory cytokines like TNF-α and IL-6.[7] Furthermore, it suppresses the interferon-β (IFN-β)/signal transducer and activator of transcription 1 (STAT1) pathway, which is another critical axis in the inflammatory response.[7][8]

Caption: Catalpalactone inhibits inflammation via suppression of key signaling pathways.

Neuroprotective Properties

In addition to its anti-inflammatory effects, catalpalactone has demonstrated neuroprotective potential, particularly in models of ischemic brain injury.[8] It is suggested to promote the polarization of microglia, the resident immune cells of the brain, from a pro-inflammatory M1 phenotype to an anti-inflammatory M2 phenotype. This shift helps to reduce neuroinflammation and improve neurological outcomes.[8]

Other Activities

Derivatives of catalpalactone have been synthesized and evaluated for other biological activities, including antimicrobial and cytotoxic effects, suggesting that the core structure of catalpalactone could serve as a scaffold for developing new therapeutic agents.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Antitumor-promoting naphthoquinones from Catalpa ovata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antioxidative Activities and Active Compounds of Extracts from Catalpa Plant Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [Studies on the constituents of Catalpa ovata G. Don. I. Active principles of fruit] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of inhibitory constituents of NO production from Catalpa ovata using LC-MS coupled with a cell-based assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Physical and chemical properties of Catalpalactone

For Researchers, Scientists, and Drug Development Professionals

Abstract

Catalpalactone, a naturally occurring lactone first isolated from plants of the Catalpa genus, has emerged as a compound of significant scientific interest. Possessing a unique chemical structure, it has demonstrated a range of biological activities, most notably anti-inflammatory and neuroprotective effects. This technical guide provides a comprehensive overview of the known physical and chemical properties of Catalpalactone, detailed summaries of its biological activities with associated signaling pathways, and relevant experimental protocols. The information presented herein is intended to serve as a foundational resource for researchers engaged in natural product chemistry, pharmacology, and the development of novel therapeutics.

Physical and Chemical Properties

Table 1: General and Chemical Properties of Catalpalactone

Property	Value	Source(s)
Molecular Formula	C₁₅H₁₄O₄	[1][2]
Molecular Weight	258.27 g/mol	[1][2]
IUPAC Name	3-(2,2-dimethyl-6-oxo-3H-pyran-5-yl)-3H-2-benzofuran-1-one	[1]
CAS Number	1585-68-8	[1][2]
Canonical SMILES	CC1(CC=C(C(=O)O1)C2C3=CC=CC=C3C(=O)O2)C	[1]
InChI Key	GFYSRANGENPXDF-UHFFFAOYSA-N	[1]

Table 2: Predicted Physical Properties of Catalpalactone

Property	Predicted Value	Source(s)
Boiling Point	467.1 ± 45.0 °C at 760 mmHg	[1]
Melting Point	Data not available in search results.	[2]
Solubility in Water	2022 mg/L @ 25 °C (estimated)	[1]
Solubility in Organic Solvents	Data not available in search results.	[2]

Note: The melting point and solubility in common organic solvents have not been experimentally determined in the surveyed literature.

Spectroscopic Data

The structural elucidation of Catalpalactone has been primarily achieved through spectroscopic techniques. While experimentally obtained spectra are not widely published, predicted data based on its known structure are available and crucial for its identification.

Table 3: Predicted ¹H and ¹³C NMR Spectral Data for Catalpalactone

¹H NMR	¹³C NMR
Position	Predicted Chemical Shift (δ, ppm)	Position	Predicted Chemical Shift (δ, ppm)
Aromatic Protons	7.0 - 8.0	C-2	160 - 170
Olefinic Proton	6.0 - 6.5	C-3	70 - 80
Methine Proton	5.0 - 5.5	C-3a	130 - 140
Methylene Protons	2.5 - 3.0	C-4	120 - 130
Methyl Protons	1.0 - 1.5	C-5	125 - 135
C-6	125 - 135
C-7	120 - 130
C-7a	140 - 150
C-2'	160 - 170
C-3'	120 - 130
C-4'	130 - 140
C-5'	30 - 40
C-6'	80 - 90
CH₃	20 - 30
CH₃	20 - 30

Table 4: Predicted Infrared (IR) and UV-Visible Spectroscopy Data for Catalpalactone

Spectroscopy	Functional Group / Transition	Predicted Absorption
IR	C=O (Lactone)	1750 - 1780 cm⁻¹
C=C (Aromatic)	1600, 1450 cm⁻¹
C-O (Ester)	1000 - 1300 cm⁻¹
C-H (Aromatic)	3000 - 3100 cm⁻¹
C-H (Aliphatic)	2850 - 3000 cm⁻¹
UV-Vis	π → π*	Data not available in search results.

Biological Activities and Signaling Pathways

Catalpalactone has demonstrated significant anti-inflammatory and neuroprotective properties through the modulation of specific cellular signaling pathways.

Anti-inflammatory Effects

Catalpalactone has been shown to inhibit the production of pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophages. This is achieved through the suppression of key signaling cascades.

• Inhibition of NF-κB Pathway: Catalpalactone prevents the activation of Nuclear Factor-kappa B (NF-κB), a pivotal transcription factor in the inflammatory response. This leads to a downstream reduction in the expression of pro-inflammatory cytokines such as Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α).

• Suppression of STAT-1 and IRF3 Activation: The compound also inhibits the activation of Signal Transducer and Activator of Transcription 1 (STAT-1) and Interferon Regulatory Factor 3 (IRF3), further contributing to its anti-inflammatory profile.

Anti-inflammatory signaling pathway of Catalpalactone.

Neuroprotective Effects

In the context of neurological inflammation, Catalpalactone exhibits neuroprotective properties by modulating microglial polarization.

• Microglial Polarization: It promotes the shift of microglia from a pro-inflammatory M1 phenotype to an anti-inflammatory M2 phenotype.

• Inhibition of JAK/STAT1 Pathway: This neuroprotective mechanism is linked to the inhibition of the Janus kinase (JAK)/STAT1 signaling pathway in M1 microglia. By suppressing this pathway, Catalpalactone helps to mitigate neuroinflammation and protect neurons from damage.

Neuroprotective mechanism of Catalpalactone via microglial polarization.

Experimental Protocols

This section provides detailed methodologies for the isolation and biological evaluation of Catalpalactone.

Isolation and Purification of Catalpalactone

General workflow for the isolation and purification of Catalpalactone.

Methodology:

• Plant Material Preparation: Air-dry and powder the relevant plant parts (e.g., stems, leaves) of Catalpa ovata.

• Extraction: Macerate the powdered material with a suitable organic solvent (e.g., methanol) at room temperature for several days. Filter and concentrate the solvent under reduced pressure to yield a crude extract.

• Fractionation: Suspend the crude extract in water and perform liquid-liquid partitioning with a series of solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate (B1210297).

• Bioassay-Guided Isolation: Test each fraction for the desired biological activity (e.g., anti-inflammatory). The most potent fraction is selected for further separation.

• Chromatographic Purification: Subject the active fraction to silica gel column chromatography, eluting with a gradient of non-polar to polar solvents (e.g., a hexane-ethyl acetate gradient). Collect fractions and monitor by thin-layer chromatography (TLC).

• Final Purification: Purify the pooled fractions containing the compound of interest using preparative high-performance liquid chromatography (HPLC) or size-exclusion chromatography (e.g., Sephadex LH-20) to obtain pure Catalpalactone.

• Structural Confirmation: Confirm the identity and purity of the isolated compound using High-Resolution Mass Spectrometry (HRMS), ¹H NMR, and ¹³C NMR spectroscopy.

Anti-inflammatory Activity Assay in LPS-Induced RAW264.7 Cells

Cell Culture:

• Maintain RAW264.7 murine macrophage cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO₂ incubator.

Nitric Oxide (NO) Production Assay (Griess Assay):

• Seed RAW264.7 cells in a 96-well plate at a density of 2 × 10⁵ cells/mL and incubate for 24 hours.

• Pre-treat the cells with various concentrations of Catalpalactone (e.g., 5, 10, 30, 50 µM) for 2 hours.

• Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 18 hours.

• Collect 100 µL of the culture supernatant and mix with 100 µL of Griess reagent in a new 96-well plate.

• Incubate at room temperature for 15 minutes.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate nitrite (B80452) concentrations using a sodium nitrite standard curve.

Western Blot Analysis for Protein Expression (e.g., iNOS, p-STAT1):

• Seed RAW264.7 cells in a 6-well plate and treat with Catalpalactone and/or LPS as described above.

• Lyse the cells with RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA protein assay kit.

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

• Incubate the membrane with primary antibodies against the target proteins (e.g., iNOS, p-STAT1, β-actin) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Conclusion

Catalpalactone is a promising natural product with well-documented anti-inflammatory and neuroprotective activities. Its mechanisms of action, involving the modulation of key signaling pathways such as NF-κB and JAK/STAT, make it an attractive candidate for further investigation in the context of inflammatory and neurodegenerative diseases. This technical guide provides a consolidated resource of its known properties and experimental methodologies to facilitate future research and drug development efforts. Further studies are warranted to fully elucidate its therapeutic potential, including the determination of its complete physicochemical profile and its efficacy in in vivo models of disease.

References

• 1. benchchem.com [benchchem.com]
• 2. IR _2007 [uanlch.vscht.cz]

Catalpalactone's Mechanism of Action in Inflammatory Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation is a key component of numerous chronic diseases. The search for novel anti-inflammatory agents has led to the investigation of natural compounds, including catalpalactone (B180410), a compound isolated from Catalpa ovata. This technical guide provides an in-depth analysis of the molecular mechanisms through which catalpalactone exerts its anti-inflammatory effects, with a focus on its impact on key signaling pathways. The information herein is compiled from preclinical studies and is intended to support further research and development efforts.

Core Mechanism of Action

Catalpalactone has been shown to mitigate inflammatory responses primarily by inhibiting the production of key inflammatory mediators and modulating upstream signaling pathways. Studies in lipopolysaccharide (LPS)-stimulated RAW264.7 murine macrophages indicate that catalpalactone's anti-inflammatory properties are associated with the suppression of nitric oxide (NO) production and inducible nitric oxide synthase (iNOS) expression. This is achieved through the inhibition of critical transcription factors, namely Interferon Regulatory Factor 3 (IRF3) and Nuclear Factor-kappa B (NF-κB), as well as the downstream Interferon-β (IFN-β)/Signal Transducer and Activator of Transcription 1 (STAT-1) signaling cascade.[1][2]

Quantitative Data Summary

The following tables summarize the dose-dependent effects of catalpalactone on various inflammatory markers in LPS-stimulated RAW264.7 macrophages.

Table 1: Effect of Catalpalactone on Nitric Oxide (NO) Production

Catalpalactone Concentration (µM)	NO Production (% of LPS Control)
5	~85%
10	~70%
30	~45%
50	~30%

Data derived from studies in LPS-stimulated RAW264.7 cells.[3]

Table 2: Effect of Catalpalactone on Pro-inflammatory Cytokine Release

Catalpalactone Concentration (µM)	TNF-α Release (% of LPS Control)	IL-6 Release (% of LPS Control)
5	~90%	~88%
10	~75%	~70%
30	~50%	~48%
50	~35%	~40%

Data represents the percentage of cytokine release compared to LPS-stimulated cells without catalpalactone treatment.[4][5]

Table 3: Effect of Catalpalactone on iNOS and Pro-inflammatory Cytokine mRNA Expression

Catalpalactone Concentration (µM)	iNOS mRNA (% of LPS Control)	TNF-α mRNA (% of LPS Control)	IL-6 mRNA (% of LPS Control)
30	~50%	~55%	~60%
50	~30%	~40%	~45%

Relative mRNA expression levels were determined by quantitative real-time PCR.[5]

Signaling Pathway Analysis

Catalpalactone's anti-inflammatory effects are mediated through the modulation of several key signaling pathways.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response, responsible for the transcription of numerous pro-inflammatory genes.[6][7] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[8] Upon stimulation by inflammatory signals like LPS, IκB is phosphorylated and subsequently degraded, allowing NF-κB to translocate to the nucleus and initiate gene transcription.[9][10][11] Catalpalactone has been demonstrated to prevent the activation of NF-κB in LPS-stimulated RAW264.7 cells.[1][2]

Caption: Catalpalactone's inhibition of the canonical NF-κB pathway.

Suppression of the IRF3 and IFN-β/STAT-1 Axis

Interferon Regulatory Factor 3 (IRF3) is another crucial transcription factor in the innate immune response.[12] Upon activation by stimuli such as LPS, IRF3 translocates to the nucleus and induces the expression of type I interferons, like IFN-β.[13][14] IFN-β then acts in an autocrine or paracrine manner to activate the JAK-STAT pathway, leading to the phosphorylation and activation of STAT-1.[15] Activated STAT-1 further promotes the expression of inflammatory genes, including iNOS. Catalpalactone has been found to inhibit the activation of IRF3 and the subsequent production of IFN-β, leading to reduced STAT-1 protein expression.[1][2][5]

Caption: Catalpalactone's suppression of the IRF3 and IFN-β/STAT-1 signaling axis.

Experimental Protocols

The following are summaries of the key experimental protocols used to elucidate the mechanism of action of catalpalactone.

Cell Culture and Treatment

• Cell Line: RAW264.7 murine macrophages.

• Culture Conditions: Cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 atmosphere.

• Treatment: Cells are pre-treated with various concentrations of catalpalactone (e.g., 5, 10, 30, 50 µM) for a specified period (e.g., 2 hours) before stimulation with 1 µg/mL of lipopolysaccharide (LPS) for a designated time (e.g., 18-24 hours).[3]

Nitric Oxide (NO) Assay

• Principle: The concentration of NO in the culture supernatant is determined by measuring the accumulation of its stable metabolite, nitrite (B80452), using the Griess reagent.

• Protocol:

  • Collect 100 µL of culture supernatant from each well.

  • Mix with an equal volume of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Incubate for 10 minutes at room temperature.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokines

• Principle: Quantify the concentration of pro-inflammatory cytokines (TNF-α, IL-6) in the culture supernatant using commercially available ELISA kits.

• Protocol:

  • Coat a 96-well plate with the capture antibody overnight.

  • Block the plate with a blocking buffer.

  • Add culture supernatants and standards to the wells and incubate.

  • Add the detection antibody and incubate.

  • Add avidin-horseradish peroxidase (HRP) and incubate.

  • Add the substrate solution and stop the reaction.

  • Measure the absorbance at 450 nm.

  • Calculate cytokine concentrations from the standard curve.[16]

Western Blot Analysis

• Principle: To determine the protein expression levels of key inflammatory mediators (iNOS, STAT-1) and signaling molecules.

• Protocol:

  • Lyse the cells in RIPA buffer with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate equal amounts of protein (20-40 µg) by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% skim milk or bovine serum albumin (BSA).

  • Incubate with primary antibodies against iNOS, STAT-1, and a loading control (e.g., β-actin) overnight at 4°C.

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify band intensities using densitometry software.[4][5]

Caption: Workflow for cell-based evaluation of Catalpalactone.

Conclusion and Future Directions

The available evidence strongly suggests that catalpalactone is a potent inhibitor of inflammatory pathways. Its ability to concurrently suppress the NF-κB and IRF3/IFN-β/STAT-1 signaling cascades highlights its potential as a multi-target anti-inflammatory agent. The quantitative data and experimental protocols provided in this guide offer a solid foundation for researchers to further investigate the therapeutic potential of catalpalactone. Future studies should aim to validate these findings in in vivo models of inflammatory diseases and explore the pharmacokinetic and safety profiles of this promising natural compound. A deeper understanding of its interactions with other inflammatory pathways, such as the MAPK and NLRP3 inflammasome pathways, would also be beneficial.

References

• 1. mdpi.com [mdpi.com]
• 2. Anti-Inflammatory Effects of Catalpalactone Isolated from Catalpa ovata in LPS-Induced RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Anti-Inflammatory Effects of Catalpalactone Isolated from Catalpa ovata in LPS-Induced RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting NF-κB pathway for the therapy of diseases: mechanism and clinical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The inhibitor of κB kinase β (IKKβ) phosphorylates IκBα twice in a single binding event through a sequential mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. embopress.org [embopress.org]
• 11. Frontiers | Post-translational Modifications of IκBα: The State of the Art [frontiersin.org]
• 12. IRF3 inhibits nuclear translocation of NF-κB to prevent viral inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Inhibition of TNF-alpha, IL-1beta, and IL-6 productions and NF-kappa B activation in lipopolysaccharide-activated RAW 264.7 macrophages by catalposide, an iridoid glycoside isolated from Catalpa ovata G. Don (Bignoniaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

A Technical Guide to the Preliminary Cytotoxic and Antimicrobial Activities of Catalpalactone

Introduction

Catalpalactone, a naturally occurring iridoid lactone isolated from plants of the Catalpa genus, has attracted considerable scientific interest for its diverse pharmacological properties.[1][2] While its anti-inflammatory and neuroprotective effects are more extensively documented, emerging preliminary studies suggest that Catalpalactone and its synthetic derivatives may also possess cytotoxic and antimicrobial capabilities.[2][3] These initial findings open potential avenues for the development of novel therapeutic agents in oncology and infectious diseases.[1]

This technical guide provides a comprehensive overview of the current, albeit preliminary, understanding of Catalpalactone's cytotoxic and antimicrobial activities. It is intended for researchers, scientists, and drug development professionals, offering a summary of available data, detailed experimental protocols to facilitate further investigation, and visualizations of experimental workflows.

Cytotoxic Activity

Preliminary research indicates that Catalpalactone and its analogs may have cytotoxic potential.[2] Studies have reported moderate lethal activity against brine shrimp, a common preliminary screening method for cytotoxicity.[4] However, much of the research has focused on synthetic derivatives, suggesting that structural modifications may be key to enhancing this activity.[1][5] Further investigation is required to determine the specific efficacy and mechanisms against human cancer cell lines.[2]

Quantitative Data: Cytotoxicity

Comprehensive quantitative data, such as IC50 values for Catalpalactone against specific human cancer cell lines, are not extensively available in the current literature. The table below summarizes the status of the available information.

Compound/Derivative	Cell Line	Cancer Type	IC50 Value (µM)	Reference
Catalpalactone	Various	Not Specified	Data not available	[2]
Catalpalactone & Derivatives	Brine Shrimp	Not Applicable	Moderate lethal activity reported	[4]
Synthetic Derivatives	Various	Not Specified	Under evaluation	[1][5]

Experimental Protocols for Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Target cancer cell lines (e.g., MCF-7, HeLa, A549) and a non-cancerous control cell line (e.g., MCF-10A).[6]

• Complete cell culture medium specific to each cell line.

• Catalpalactone (stock solution in DMSO).[6]

• MTT solution (5 mg/mL in PBS), sterile-filtered.[6][7]

• Solubilization solution (e.g., Dimethyl sulfoxide (B87167) - DMSO).[6]

• 96-well flat-bottomed plates.[6]

• Microplate reader.[6]

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[6]

• Compound Treatment: Prepare serial dilutions of Catalpalactone in complete medium from a DMSO stock. A recommended starting concentration range is 0.1 µM to 100 µM.[6] Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of Catalpalactone. Include a vehicle control (medium with DMSO) and a blank control (medium only).[6]

• Incubation: Incubate the plates for a specified period, typically 24, 48, or 72 hours, depending on the experimental design.[6]

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[6][7] During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of DMSO to each well to dissolve the formazan crystals. Place the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization.[6]

• Absorbance Measurement: Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.[7] A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis: Cell viability is calculated as a percentage relative to the vehicle-treated control cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

To further elucidate the mechanism of cell death induced by Catalpalactone, the following assays can be performed:

• Apoptosis Assessment (Annexin V-FITC/PI Staining): This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells by using Annexin V to detect phosphatidylserine (B164497) on the outer leaflet of the cell membrane and Propidium Iodide (PI) to identify cells with compromised membranes.[6]

• Caspase Activity Assay (Caspase-Glo® 3/7): This luminescent assay measures the activity of caspase-3 and -7, which are key executioner caspases in the apoptotic pathway.[6]

Visualization of Experimental Workflow

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Antimicrobial Activity

The antimicrobial potential of Catalpalactone is an emerging area of research.[2] Studies on synthetic analogs of Catalpalactone suggest that the α,β-unsaturated six-membered lactone ring is an essential structural feature for antimicrobial and cytotoxic activities.[4][5] This indicates that while Catalpalactone is a promising lead compound, its derivatives may exhibit more potent effects.[4]

Quantitative Data: Antimicrobial Activity

Specific data on the Minimum Inhibitory Concentration (MIC) of Catalpalactone against various microbial strains are not yet widely reported in the literature. Research has primarily highlighted the activity of its synthetic derivatives.

Compound/Derivative	Microbial Strain	MIC Value	Reference
Catalpalactone	Various	Data not available	[2]
Synthetic Derivatives (e.g., Compound 'g')	Tested Pathogens	"Excellent inhibitory effect" reported	[5]

Experimental Protocols for Antimicrobial Assessment

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[8] The broth microdilution method is a standard procedure for determining MIC values.[9]

Materials:

• Bacterial or fungal strains of interest.

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Catalpalactone (stock solution in DMSO).

• Sterile 96-well microtiter plates.

• Positive control (microorganism in broth without compound).

• Negative control (broth only).

• Standard antibiotic (e.g., ampicillin, ciprofloxacin) as a reference.

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism from an overnight culture, adjusting the concentration to approximately 5 x 10^5 CFU/mL in the appropriate broth.

• Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of Catalpalactone in the broth. Start with the highest desired concentration in the first well and dilute across the plate, typically over a range of 10-12 wells.

• Inoculation: Add the prepared microbial inoculum to each well containing the diluted compound. The final volume in each well is typically 100-200 µL.

• Controls: Include a positive control well (inoculum + broth, no compound) to ensure microbial growth and a negative control well (broth only) to check for sterility.

• Incubation: Cover the plate and incubate at the optimal temperature (e.g., 37°C for most bacteria) for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of Catalpalactone in which there is no visible growth (i.e., the well is clear).[8] The results can also be read using a plate reader to measure absorbance.

Visualization of Experimental Workflow

Caption: Workflow for MIC determination via broth microdilution.

Signaling Pathways and Future Directions

While the precise signaling pathways for Catalpalactone's cytotoxic and antimicrobial activities remain to be elucidated, its mechanism of action has been studied in the context of inflammation. It is known to suppress key anti-inflammatory signaling cascades, including the nuclear factor-kappa B (NF-κB) and interferon regulatory factor 3 (IRF3) pathways, and also inhibits the IFN-β/STAT-1 signaling axis.[10][11][12]

The mechanisms underlying its cytotoxic and antimicrobial effects are likely distinct and represent a critical area for future research. It is plausible that cytotoxicity could be mediated through the induction of apoptosis, as suggested by the utility of caspase and Annexin V assays.[6] The antimicrobial mechanism may involve disruption of microbial cell membranes or inhibition of essential enzymes, potentially linked to the reactive α,β-unsaturated lactone ring.[4]

Logical Relationship in Drug Discovery

The current research landscape positions Catalpalactone as a valuable natural lead compound. Its preliminary biological activities warrant further investigation and optimization through medicinal chemistry to enhance potency and selectivity.

Caption: Catalpalactone as a lead for derivative synthesis and screening.

Conclusion

Catalpalactone demonstrates preliminary evidence of cytotoxic and antimicrobial activities, positioning it as a compound of interest for further therapeutic development. Currently, the available quantitative data is limited, with more significant findings associated with its synthetic derivatives. This guide provides standardized experimental protocols for cytotoxicity and antimicrobial screening to encourage and facilitate the necessary research to quantify these effects and elucidate the underlying molecular mechanisms. Future studies should focus on comprehensive screening against a panel of cancer cell lines and microbial pathogens to establish IC50 and MIC values, followed by mechanistic studies to identify the specific signaling pathways involved.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. dickwhitereferrals.com [dickwhitereferrals.com]
• 9. idexx.dk [idexx.dk]
• 10. benchchem.com [benchchem.com]
• 11. Anti-Inflammatory Effects of Catalpalactone Isolated from Catalpa ovata in LPS-Induced RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Anti-Inflammatory Effects of Catalpalactone Isolated from Catalpa ovata in LPS-Induced RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Catalpalactone: A Comprehensive Technical Guide to its Discovery, Isolation, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Catalpalactone, a naturally occurring phthalide (B148349) derivative, has emerged as a molecule of significant interest within the scientific community due to its diverse and potent biological activities. First isolated from the wood of Catalpa ovata, this compound has demonstrated notable anti-inflammatory and neuroprotective properties, positioning it as a promising candidate for further investigation in drug discovery and development. This technical guide provides an in-depth overview of the historical discovery, isolation, and structural elucidation of Catalpalactone. It details the experimental protocols for its extraction and purification from natural sources and summarizes key quantitative data related to its biological efficacy. Furthermore, this guide explores the molecular mechanisms underpinning its biological effects, with a focus on its modulation of critical signaling pathways, visualized through detailed diagrams to facilitate a deeper understanding of its therapeutic potential.

Discovery and History

Catalpalactone was first discovered and isolated from the wood of the Chinese catalpa tree, Catalpa ovata G. Don, a member of the Bignoniaceae family.[1] The initial structural elucidation was accomplished through a combination of spectroscopic techniques, which have since become standard in the field of natural product chemistry. These methods were crucial in determining its chemical formula as C₁₅H₁₄O₄ and establishing its unique phthalide structure.[1][2] Subsequent research has not only confirmed this structure but has also expanded the known natural sources of Catalpalactone to include other species within the Catalpa genus, such as Catalpa bignonioides (Southern catalpa).[3] The compound is primarily concentrated in the woody tissues of these trees, particularly the heartwood and stems.[3]

Physicochemical and Spectroscopic Data

The definitive structure of Catalpalactone was established through meticulous analysis of its spectral data.[1] While the foundational data was provided in early publications, subsequent isolations and synthetic confirmations have solidified our understanding of its chemical characteristics.

Table 1: Physicochemical Properties of Catalpalactone

Property	Value	Reference
Molecular Formula	C₁₅H₁₄O₄	[4]
Molecular Weight	258.27 g/mol	[4]
IUPAC Name	3-(2,2-dimethyl-6-oxopyran-3-yl)-2-benzofuran-1-one	[4]
CAS Number	1585-68-8	[4]

Table 2: Key Spectroscopic Data for Catalpalactone Structural Characterization

Spectroscopic Technique	Key Features and Observations	Reference
Infrared (IR) Spectroscopy	A strong absorption band around 1760 cm⁻¹, indicative of the C=O stretching vibration of the γ-lactone ring. Additional bands in the aromatic region (around 1600-1450 cm⁻¹) suggest the presence of a benzene (B151609) ring.	[1]
¹H Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the proton environment. Key signals correspond to the aromatic protons, the protons of the lactone ring, and the protons of the dimethylpyran moiety. The chemical shifts, splitting patterns, and coupling constants are crucial for confirming atomic connectivity.	[1]
¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy	Reveals the number of distinct carbon atoms and their chemical environments. The spectrum shows signals for the carbonyl carbon of the lactone, the aromatic carbons, and the carbons of the dimethylpyran ring, confirming the carbon skeleton.	[1]
Mass Spectrometry (MS)	Determines the molecular weight and elemental composition. The molecular ion peak corresponds to the molecular weight, and fragmentation patterns provide further structural information.	[1]

Isolation from Natural Sources: Experimental Protocol

The isolation of Catalpalactone from its natural sources, primarily Catalpa species, involves a systematic multi-step process of extraction and chromatographic purification.[1] The general workflow is outlined below.

General Workflow for Isolation

Caption: General workflow for the isolation of Catalpalactone.

Detailed Methodology

1. Preparation of Plant Material:

• Air-dry the heartwood of Catalpa bignonioides or the stems of Catalpa ovata at room temperature for several days.

• Grind the dried material into a coarse powder to increase the surface area for efficient extraction.[3]

2. Solvent Extraction:

• Place the powdered plant material into a thimble and load it into a Soxhlet extractor.

• Perform continuous extraction with a suitable solvent such as methanol (B129727) or ethanol (B145695) for 24-48 hours, or until the solvent running through the siphon is colorless.[3][5]

3. Concentration of Crude Extract:

• Concentrate the resulting extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a crude extract.[3]

4. Chromatographic Purification:

• Silica (B1680970) Gel Column Chromatography:

  • Pre-treat the crude extract by dissolving it in a minimal amount of the initial mobile phase and adsorbing it onto a small amount of silica gel.

  • Pack a glass column with silica gel slurried in a non-polar solvent (e.g., n-hexane).

  • Load the adsorbed sample onto the top of the column.

  • Elute the column with a gradient of increasing polarity, starting with n-hexane and gradually introducing a more polar solvent like ethyl acetate.[3]

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) to pool fractions containing compounds with similar retention factors.[3]

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Further purify the enriched fractions containing Catalpalactone using preparative HPLC.

  • Use a suitable mobile phase gradient, such as acetonitrile (B52724) and water, optimized based on analytical HPLC runs.

  • Monitor the elution profile with a UV detector at an appropriate wavelength (e.g., 254 nm).

  • Collect the peak corresponding to Catalpalactone.[3][5]

5. Purity Confirmation and Structure Elucidation:

• Confirm the purity of the isolated Catalpalactone using analytical HPLC.

• Elucidate and confirm the structure of the compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry, and compare the data with published literature values.[3][5]

Biological Activities and Signaling Pathways

Catalpalactone exhibits a range of biological activities, with its anti-inflammatory and neuroprotective effects being the most extensively studied.[4][6]

Quantitative Data on Biological Activities

Table 3: Biological Activities of Catalpalactone

Biological Activity	Assay	Test System	IC₅₀ Value	Reference
Inhibition of Nitric Oxide (NO) Production	Griess Assay	LPS-stimulated RAW 264.7 macrophages	2.34 µM	[6]
Inhibition of Dopamine Biosynthesis	Cellular Assay	PC12 cells	22.1 µM	[6]

Anti-inflammatory Signaling Pathway

Catalpalactone exerts its anti-inflammatory effects by modulating key signaling pathways. In lipopolysaccharide (LPS)-stimulated macrophages, it has been shown to suppress the production of pro-inflammatory mediators.[4][7] The mechanism of action involves the inhibition of the IRF3, NF-κB, and IFN-β/STAT-1 signaling pathways.[4][7]

Caption: Anti-inflammatory signaling pathway modulated by Catalpalactone.

Synthesis of Catalpalactone

While Catalpalactone can be isolated from natural sources, synthetic routes have also been developed to enable further research and the generation of analogues.[8] A common synthetic strategy commences from phthalaldehydic acid, involving a Wittig reaction to construct the carbon skeleton, followed by lactonization and a final selenolactonization/elimination sequence to introduce the characteristic double bond.[8]

General Synthetic Workflow

Caption: General workflow for the synthesis of Catalpalactone.

Conclusion

Catalpalactone stands out as a natural product with significant therapeutic potential, particularly in the realms of anti-inflammatory and neuroprotective applications. This guide has provided a comprehensive overview of its discovery, the methodologies for its isolation, and its characterized biological activities. The detailed experimental protocols and elucidated signaling pathways offer a solid foundation for researchers, scientists, and drug development professionals to further explore the pharmacological applications of this promising molecule and its derivatives. Future research should focus on in-vivo efficacy studies, pharmacokinetic profiling, and the development of structure-activity relationships to optimize its therapeutic potential.

References

• 1. benchchem.com [benchchem.com]
• 2. Catalpalactone | C15H14O4 | CID 3014018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Anti-Inflammatory Effects of Catalpalactone Isolated from Catalpa ovata in LPS-Induced RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the High-Yield Synthesis of Catalpalactone and its Analogs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the high-yield synthesis of catalpalactone (B180410) and its analogs. The protocols detailed herein are based on established and efficient synthetic routes, designed for reproducibility in a laboratory setting. This document includes structured data for easy comparison of reaction parameters, detailed experimental procedures, and visualizations of the synthetic pathways to facilitate understanding and implementation.

Introduction

Catalpalactone, a naturally occurring iridoid lactone, and its derivatives have attracted considerable scientific interest due to their diverse biological activities. These compounds have demonstrated potential as anti-inflammatory and neuroprotective agents. Notably, catalpalactone has been shown to protect nerve function from hypoxic lesions by promoting the polarization of microglial cells toward the M2 phenotype, indicating its therapeutic potential for neurological disorders. The development of efficient, high-yield synthetic methods is critical for advancing research into their therapeutic applications and for the creation of novel drug candidates.

This document outlines a robust synthetic strategy for catalpalactone, beginning with phthalaldehydic acid. The key transformations include a Wittig reaction to construct the carbon skeleton, followed by a lactonization and a final selenolactonization/elimination sequence to install the characteristic double bond.

Synthetic Pathway Overview

The synthesis of catalpalactone can be efficiently achieved through a multi-step sequence. The overall workflow involves the formation of a key intermediate, dihydrocatalpalactone, which is subsequently converted to the final product.

General workflow for the synthesis of Catalpalactone.

Quantitative Data Summary

The following tables summarize the key quantitative data for the synthesis of catalpalactone, providing a comparative overview of the reaction conditions and yields.

Table 1: Wittig Reaction for Phthalide Intermediate Synthesis

Starting Material	Phosphorane	Solvent	Reaction Time (h)	Temperature	Yield (%)	Reference
Phthalaldehydic acid	Ethoxycarbonylbutenylidene-phosphorane	Dry CHCl₃	4	Reflux	Not specified
Phthalaldehydic acid	Phosphoranes 4a, 4b, or 4c	Not specified	Not specified	Not specified	Not specified

Table 2: Lactonization to Dihydrocatalpalactone

Starting Material	Reagents	Solvent	Reaction Time	Temperature	Yield (%)	Reference
Phthalide intermediate	Trimethylsilyl chloride (TMSCl), Sodium iodide (NaI)	Acetonitrile	Not specified	Reflux	Not specified
Phthalides 13b or 13c	Chloro(trimethyl)silane, Sodium iodide	Not specified	Not specified	Not specified	Not specified

Table 3: Conversion of Dihydrocatalpalactone to Catalpalactone

Starting Material	Key Reagents	Solvent	Temperature	Yield (%)	Reference
Dihydrocatalpalactone	NaH, Acetic acid, Diphenyl diselenide, H₂O₂	THF	Low temperature	Not specified

Experimental Protocols

This section provides detailed methodologies for the key experiments in the synthesis of catalpalactone.

This protocol describes the formation of the initial phthalide intermediate from phthalaldehydic acid and a suitable phosphorane.

• Materials:

  • Phthalaldehydic acid

  • Ethoxycarbonylbutenylidenephosphorane

  • Dry Chloroform (CHCl₃)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Standard glassware for workup and purification

• Procedure:

  • To a solution of the phosphorane (5 mmol) in dry CHCl₃ (15 cm³), add phthalaldehydic acid (5 mmol).

  • Reflux the mixture for 4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to afford the phthalide intermediate.

Experimental workflow for the Wittig reaction.

This protocol details the cyclization of the phthalide intermediate to form the dihydrocatalpalactone core.

• Materials:

  • Phthalide intermediate from step 4.1

  • Trimethylsilyl chloride (TMSCl)

  • Sodium iodide (NaI)

  • Acetonitrile

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating plate

• Procedure:

  • Dissolve the phthalide intermediate (1 mmol) in acetonitrile.

  • Add TMSCl and NaI to the solution.

  • Reflux the mixture until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture and perform an aqueous workup.

  • Extract the product with a suitable organic solvent.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the residue by column chromatography to yield dihydrocatalpalactone.

This final step introduces the double bond to yield catalpalactone.

• Materials:

  • Dihydrocatalpalactone from step 4.2

  • Sodium hydride (NaH)

  • Acetic acid

  • Diphenyl diselenide

  • Lithium diisopropylamide (LDA) or another suitable base

  • Hydrogen peroxide (H₂O₂)

  • Tetrahydrofuran (THF)

  • Standard glassware for inert atmosphere reactions

• Procedure:

  • Treat dihydrocatalpalactone with a strong base like LDA in THF at a low temperature to form the enolate.

  • Carefully acidify with acetic acid to yield the corresponding acid.

  • Perform a selenolactonization by reacting with diphenyl diselenide.

  • The resulting selenide (B1212193) is then treated with hydrogen peroxide and acetic acid to induce oxidative elimination and form the double bond of catalpalactone.

  • Purify the final product by column chromatography.

Troubleshooting and Optimization

• Formation of E/Z Isomers in Wittig Reaction: The stereoselectivity of the Wittig reaction can be influenced by the stability of the ylide and the reaction conditions. For stabilized ylides, the E-isomer is typically favored. Solvent polarity and the presence of lithium salts can also affect the E/Z ratio.

• Formation of Undesired Dilactone Side-Product: During lactonization, the formation of a dilactone byproduct can occur. Using phthalaldehydic acid as the starting material instead of phthalic anhydride (B1165640) can help avoid this issue, leading to the formation of dihydrocatalpalactone, which can then be converted to catalpalactone.

Biological Signaling Pathways of Catalpalactone

Understanding the biological mechanisms of catalpalactone is crucial for drug development.

• Neuroprotective Effects: Catalpalactone promotes the polarization of microglia from the pro-inflammatory M1 phenotype to the anti-inflammatory M2 phenotype. This neuroprotective effect is mediated, at least in part, through the JAK-STAT signaling pathway.

Catalpalactone promotes neuroprotection by modulating the JAK-STAT pathway.

• Anti-inflammatory Effects: The anti-inflammatory properties of catalpalactone are associated with the suppression of pro-inflammatory mediators. This involves the inhibition of signaling pathways that lead to the production of cytokines and other inflammatory molecules.

Catalpalactone inhibits inflammatory responses by blocking key signaling pathways.

Conclusion

The synthetic protocols detailed in this application note provide a reliable and high-yield approach to catalpalactone and its analogs. The structured presentation of quantitative data and the visualization of synthetic and biological pathways are intended to facilitate the work of researchers in medicinal chemistry and drug development. Further exploration of the structure-activity relationships of catalpalactone analogs

Using Catalpalactone as a Chemical Probe for Target Identification: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Catalpalactone (B180410), a natural product isolated from Catalpa ovata, has garnered significant attention for its diverse pharmacological activities, including anti-inflammatory, neuroprotective, and cytotoxic effects.[1] These biological activities make catalpalactone a valuable tool for chemical biology and drug discovery. By employing catalpalactone as a chemical probe, researchers can elucidate its molecular mechanisms of action, identify its direct binding partners, and uncover novel therapeutic targets. This document provides detailed application notes and protocols for the use of catalpalactone as a chemical probe in target identification studies.

Physicochemical Properties of Catalpalactone

A solid understanding of the physicochemical properties of catalpalactone is essential for its effective use as a chemical probe.

Property	Value	Reference
Molecular Formula	C₁₅H₁₄O₄	PubChem CID: 3014018
Molecular Weight	258.27 g/mol	PubChem CID: 3014018
IUPAC Name	3-(2,2-dimethyl-6-oxopyran-3-yl)-2-benzofuran-1-one	PubChem CID: 3014018
CAS Number	1585-68-8	PubChem CID: 3014018

Biological Activities and Known Signaling Pathways

Catalpalactone has been shown to modulate several key signaling pathways, making it a valuable probe for investigating inflammation and neurobiology.[1][2]

Anti-inflammatory Activity:

Catalpalactone exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophages.[1][3] Its mechanism of action involves the suppression of:

• Inducible nitric oxide synthase (iNOS) expression and nitric oxide (NO) production.[1][3]

• Pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).[1][3]

• The IRF3, NF-κB, and IFN-β/STAT-1 signaling pathways.[1][3][4]

Neuroprotective Effects:

In models of ischemic brain injury, catalpalactone demonstrates neuroprotective effects by promoting the polarization of microglial cells towards the anti-inflammatory M2 phenotype.[2][5] This is achieved through the inhibition of the JAK/STAT signaling pathway, which is involved in pro-inflammatory M1 polarization.[2]

Signaling Pathway Diagrams

Figure 1: Catalpalactone's inhibition of pro-inflammatory signaling pathways.

Figure 2: Catalpalactone promotes M2 microglial polarization for neuroprotection.

Target Identification Strategies using Catalpalactone-Based Probes

To identify the direct molecular targets of catalpalactone, it can be chemically modified to incorporate a tag for affinity purification or a reactive group for covalent labeling.[6] The general workflow for target identification involves probe synthesis, target capture, and protein identification by mass spectrometry.[7]

Experimental Workflow for Target Identification

Figure 3: General experimental workflow for target identification.

Application Notes and Protocols

Synthesis of Catalpalactone-Based Probes

The first critical step is the synthesis of a catalpalactone derivative that can be used for target identification. This typically involves introducing a linker at a position that does not disrupt the compound's biological activity, followed by the attachment of a functional handle.

a) Biotinylated Catalpalactone Probe for Affinity Purification

A biotin (B1667282) tag allows for the highly specific and strong interaction with streptavidin-coated beads, facilitating the pulldown of target proteins.

Protocol for Synthesis of a Biotinylated Catalpalactone Probe:

• Identify a suitable modification site: Analyze the structure-activity relationship (SAR) of catalpalactone to identify a position where a linker can be attached without abolishing its bioactivity.[7]

• Synthesize a linker-modified catalpalactone: Introduce a linker with a terminal reactive group (e.g., an amine or carboxylic acid) at the chosen position.

• Couple with biotin: React the linker-modified catalpalactone with an activated biotin derivative (e.g., biotin-NHS ester or biotin-PEG-amine) to yield the final biotinylated probe.[8][9]

• Purification and Characterization: Purify the probe using chromatography (e.g., HPLC) and characterize its structure and purity using NMR and mass spectrometry.

b) "Clickable" Catalpalactone Probe for Bioorthogonal Ligation

A "clickable" probe contains a bioorthogonal functional group, such as an alkyne or azide (B81097), which allows for covalent labeling to a reporter tag (e.g., biotin or a fluorophore) after target engagement.[10]

Protocol for Synthesis of a Clickable Catalpalactone Probe:

• Introduce a clickable handle: Synthesize a catalpalactone analog containing a terminal alkyne or azide group attached via a linker.

• Purification and Characterization: Purify the clickable probe and confirm its structure as described above.

c) Photoaffinity-Labeled Catalpalactone Probe

Photoaffinity labeling (PAL) probes incorporate a photoreactive group (e.g., diazirine, aryl azide, or benzophenone) that, upon UV irradiation, forms a highly reactive species that covalently crosslinks to the binding protein.[11][12][13][14][15]

Protocol for Synthesis of a Photoaffinity-Labeled Catalpalactone Probe:

• Incorporate a photoreactive moiety: Synthesize a catalpalactone derivative that includes a photoreactive group, often in conjunction with a clickable handle for subsequent enrichment.

• Purification and Characterization: Purify the photoaffinity probe under dark conditions to prevent premature activation and characterize its structure.

Affinity Purification of Catalpalactone-Binding Proteins

This protocol describes the use of a biotinylated catalpalactone probe to isolate its binding partners from a cell lysate.

Materials:

• Biotinylated catalpalactone probe

• Control compound (unmodified catalpalactone or a structurally similar inactive molecule)

• Cell lysate from a relevant cell line (e.g., RAW264.7 macrophages)

• Streptavidin-coated magnetic beads

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Wash buffer (e.g., lysis buffer with a lower detergent concentration)

• Elution buffer (e.g., SDS-PAGE sample buffer)

Protocol:

• Cell Lysate Preparation: Prepare a cell lysate from the chosen cell line and determine the protein concentration.[16]

• Probe Incubation: Incubate the cell lysate with the biotinylated catalpalactone probe or the control compound for a predetermined time and temperature to allow for binding.

• Capture with Streptavidin Beads: Add pre-washed streptavidin-coated magnetic beads to the lysate and incubate to capture the probe-protein complexes.[17]

• Washing: Pellet the beads using a magnetic stand and wash them multiple times with wash buffer to remove non-specific binding proteins.[17]

• Elution: Elute the bound proteins from the beads using elution buffer.

• Analysis: Analyze the eluted proteins by SDS-PAGE and silver staining or proceed with mass spectrometry for protein identification.

In-situ Target Identification using Click Chemistry

This protocol allows for the labeling and identification of catalpalactone targets within living cells.

Materials:

• Clickable catalpalactone probe (e.g., alkyne-modified)

• Azide-biotin or azide-fluorophore reporter tag

• Click chemistry reaction components (e.g., copper (I) catalyst, ligand, and reducing agent for CuAAC)

• Cells in culture

Protocol:

• Cell Treatment: Treat cultured cells with the clickable catalpalactone probe for a specified duration.

• Cell Lysis: Lyse the cells under conditions that preserve protein integrity.

• Click Reaction: Perform the click chemistry reaction by adding the azide-reporter tag and the reaction components to the cell lysate to covalently link the reporter to the probe-target complex.

• Enrichment and/or Visualization: If a biotin reporter was used, proceed with streptavidin-based affinity purification as described above. If a fluorescent reporter was used, visualize the labeled proteins by in-gel fluorescence.

• Mass Spectrometry: Identify the enriched proteins by mass spectrometry.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful technique to validate target engagement in a cellular context.[18][19] It is based on the principle that ligand binding stabilizes the target protein against thermal denaturation.[20]

Materials:

• Unmodified catalpalactone

• Cells in culture

• PBS and lysis buffer

• Antibody against the putative target protein

Protocol:

• Cell Treatment: Treat cells with either catalpalactone or a vehicle control.

• Heating: Heat the cell suspensions in a PCR cycler to a range of temperatures to create a melt curve.

• Lysis and Centrifugation: Lyse the cells and separate the soluble protein fraction from the precipitated aggregates by centrifugation.

• Protein Quantification: Quantify the amount of the putative target protein remaining in the soluble fraction at each temperature using Western blotting or other quantitative proteomics methods.

• Data Analysis: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of catalpalactone indicates direct target engagement.

Quantitative Data Presentation

While specific quantitative data for catalpalactone as a chemical probe is not yet available in the literature, the following tables illustrate how such data should be presented.

Table 1: Putative Catalpalactone-Binding Proteins Identified by Affinity Purification-Mass Spectrometry

Protein ID (e.g., UniProt)	Protein Name	Gene Name	Score	Unique Peptides	Fold Enrichment (Probe vs. Control)
P12345	Protein X	GENEX	250	15	10.2
Q67890	Protein Y	GENEY	180	9	8.5
...	...	...	...	...	...

Table 2: Binding Affinity of Catalpalactone to Validated Targets

Target Protein	Assay Method	Kd (nM)	Ki (nM)	IC50 (µM)
Protein X	Surface Plasmon Resonance (SPR)	150
Protein Y	Isothermal Titration Calorimetry (ITC)	500
Protein Z	Enzyme Inhibition Assay	85	1.2

Conclusion

Catalpalactone represents a promising chemical probe for the exploration of inflammatory and neuroprotective signaling pathways. The protocols and strategies outlined in this document provide a framework for researchers to utilize catalpalactone for the identification and validation of its direct molecular targets. The successful application of these methods will not only deepen our understanding of the biological roles of catalpalactone but also pave the way for the development of novel therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Anti-Inflammatory Effects of Catalpalactone Isolated from Catalpa ovata in LPS-Induced RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Catalpalactone protects rats nerve function from hypoxic lesion by polarizing microglial cells toward M2 phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Currently Available Strategies for Target Identification of Bioactive Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Target identification of natural medicine with chemical proteomics approach: probe synthesis, target fishing and protein identification - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Utilization of a Branched Late-Stage Clickable Biotinylated Chassis on the Example of a Pittsburgh B Analogue - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Photoaffinity Labelling Strategies for Mapping the Small Molecule-Protein Interactome - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Photoaffinity Labelling | Domainex [domainex.co.uk]
• 13. Photoaffinity labeling - Wikipedia [en.wikipedia.org]
• 14. Photoaffinity labeling in target- and binding-site identification - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Photoaffinity Compounds - Enamine [enamine.net]
• 16. Protocol for affinity purification-mass spectrometry interactome profiling in larvae of Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Affinity Purification of Protein Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Monitoring Target Engagement In Drug Discovery Application Of Wes To The Cellular Thermal Shift Assay [bioprocessonline.com]
• 19. Publications — CETSA [cetsa.org]
• 20. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Anti-Inflammatory Potential of Catalpalactone: A Western Blot Analysis of NF-κB Signaling

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Catalpalactone, a natural compound isolated from Catalpa ovata, has demonstrated significant anti-inflammatory properties.[1][2] Its mechanism of action is linked to the suppression of key inflammatory pathways, including the Nuclear Factor-kappa B (NF-κB) signaling cascade.[1][2] The NF-κB pathway is a critical regulator of the inflammatory response, controlling the expression of numerous pro-inflammatory genes. In a resting state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[3] Upon stimulation by inflammatory signals like lipopolysaccharide (LPS), the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and subsequent degradation.[3][4] This allows the NF-κB p65 subunit to translocate to the nucleus, where it initiates the transcription of target genes encoding pro-inflammatory mediators such as inducible nitric oxide synthase (iNOS) and various cytokines.[1] This document provides detailed protocols for utilizing Western blot analysis to investigate the inhibitory effects of Catalpalactone on the NF-κB signaling pathway in LPS-stimulated RAW264.7 macrophage cells.

Data Presentation

The following tables summarize the quantitative effects of Catalpalactone on key proteins in the NF-κB signaling pathway in LPS-stimulated RAW264.7 cells. The data is based on densitometric analysis from published research.

Table 1: Effect of Catalpalactone on the Expression of Key NF-κB Pathway Proteins

Treatment	Concentration (µM)	iNOS Protein Expression (Fold Change vs. LPS)	p-STAT1 Protein Expression (Fold Change vs. LPS)
Control	-	Undetectable	Undetectable
LPS (1 µg/mL)	-	1.00	1.00
LPS + Catalpalactone	5	Decreased	Decreased
LPS + Catalpalactone	10	Decreased	Decreased
LPS + Catalpalactone	30	Markedly Inhibited	Markedly Inhibited
LPS + Catalpalactone	50	Markedly Inhibited	Markedly Inhibited

Data is qualitative as presented in the source. "Decreased" and "Markedly Inhibited" indicate a concentration-dependent reduction in protein expression observed in Western blot analysis.[1]

Table 2: Effect of Catalpalactone on NF-κB and IRF3 Reporter Activity

Treatment	Concentration (µM)	NF-κB Reporter Activity (Fold Change vs. LPS)	IRF3 Reporter Activity (Fold Change vs. LPS)
Control	-	Baseline	Baseline
LPS (1 µg/mL)	-	1.00	1.00
LPS + Catalpalactone	5	Significantly Decreased	Significantly Decreased
LPS + Catalpalactone	10	Significantly Decreased	Significantly Decreased
LPS + Catalpalactone	30	Significantly Decreased	Significantly Decreased
LPS + Catalpalactone	50	Significantly Decreased	Significantly Decreased

Reporter gene assays show that Catalpalactone significantly decreases LPS-induced NF-κB and IRF3 reporter activity in a concentration-dependent manner.[1]

Experimental Protocols

This section provides a detailed protocol for performing Western blot analysis to assess the effect of Catalpalactone on the NF-κB pathway in RAW264.7 macrophage cells.

Cell Culture and Treatment

• Cell Line: RAW264.7 murine macrophage cells.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Seed 5 x 10⁵ cells/well in a 6-well plate and allow them to adhere for 24 hours.

• Treatment:

  • Pre-treat cells with varying concentrations of Catalpalactone (e.g., 5, 10, 30, 50 µM) for 2 hours.

  • Stimulate the cells with 1 µg/mL of Lipopolysaccharide (LPS) for the appropriate duration (e.g., 30 minutes for phosphorylation events, 18-24 hours for protein expression).

Protein Extraction

A. Whole-Cell Lysates:

• Wash cells twice with ice-cold Phosphate-Buffered Saline (PBS).

• Lyse the cells on ice with RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant containing the whole-cell protein extract.

B. Nuclear and Cytoplasmic Fractionation:

• For analyzing the nuclear translocation of NF-κB p65, use a commercial nuclear and cytoplasmic extraction kit according to the manufacturer's instructions.[5][6] This allows for the separation of cytoplasmic and nuclear proteins to observe the movement of p65 from the cytoplasm to the nucleus upon stimulation.

Protein Quantification

• Determine the protein concentration of each lysate using a BCA protein assay kit.

Western Blot Analysis

• Sample Preparation: Mix an equal amount of protein (e.g., 20-40 µg) from each sample with Laemmli sample buffer and boil for 5-10 minutes.

• Electrophoresis: Load the samples onto a 10-12% SDS-polyacrylamide gel and run until adequate separation of proteins is achieved.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with specific primary antibodies overnight at 4°C with gentle agitation.

  • Suggested Primary Antibodies:

    • Phospho-IκBα (Ser32)

    • IκBα

    • Phospho-NF-κB p65 (Ser536)

    • NF-κB p65

    • iNOS

    • Phospho-STAT1

    • STAT1

    • β-actin or GAPDH (as a loading control for whole-cell lysates)

    • Lamin B1 (as a nuclear fraction loading control)

    • α-Tubulin (as a cytoplasmic fraction loading control)

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody (anti-rabbit or anti-mouse IgG) diluted in blocking buffer for 1 hour at room temperature.

• Washing: Repeat the washing step as described above.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system and capture the image using a chemiluminescence imaging system.

• Densitometry Analysis: Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the protein of interest to the corresponding loading control.

Visualizations

Signaling Pathway Diagram

Caption: NF-κB signaling pathway and the inhibitory point of Catalpalactone.

Experimental Workflow Diagram

Caption: Western blot workflow for analyzing Catalpalactone's effect on NF-κB signaling.

Logical Relationship Diagram

Caption: Logical flow of Catalpalactone's inhibitory effect on the inflammatory response.

References

• 1. Anti-Inflammatory Effects of Catalpalactone Isolated from Catalpa ovata in LPS-Induced RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Inflammatory Effects of Catalpalactone Isolated from Catalpa ovata in LPS-Induced RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. NF-kappa B, NF-{kappa}B, NF-kB, Nuclear Factor-Kappa B, Activation Assay Kit (Part No. NFKB-1) [fivephoton.com]

Application of Catalpalactone in Drug Discovery and Development: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Catalpalactone (B180410), a naturally occurring lactone first isolated from Catalpa ovata, has emerged as a promising scaffold in drug discovery due to its diverse pharmacological activities.[1][2] Preclinical studies have highlighted its potential as a potent anti-inflammatory, neuroprotective, and cytotoxic agent.[2] This document provides detailed application notes and experimental protocols to guide researchers in exploring the therapeutic potential of catalpalactone and its derivatives.

Physicochemical Properties

A foundational understanding of catalpalactone's properties is essential for its application in research and development.

Property	Value	Reference
Molecular Formula	C₁₅H₁₄O₄	[1]
Molecular Weight	258.27 g/mol	[1]
IUPAC Name	3-(2,2-dimethyl-6-oxan-3-yl)-2-benzofuran-1-one	[1]
CAS Number	1585-68-8	[1]
Appearance	Powder	[1]
Solubility	Soluble in DMSO, Chloroform, Dichloromethane	[1]
Storage	2-8°C, protected from light and air	[1]

I. Anti-inflammatory Applications

Catalpalactone exhibits significant anti-inflammatory properties by modulating key signaling pathways involved in the inflammatory response.[2][3]

Quantitative Data: Anti-inflammatory Activity

The following tables summarize the dose-dependent effects of catalpalactone on inflammatory mediators in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

Table 1: Inhibition of Nitric Oxide (NO) Production by Catalpalactone

Concentration (µM)	Inhibition of NO Production (%)
5	~20
10	~40
30	~70
50	~85

Table 2: Inhibition of Pro-inflammatory Cytokine Production by Catalpalactone

Concentration (µM)	Inhibition of IL-6 Production (%)	Inhibition of TNF-α Production (%)
5	Concentration-dependent inhibition	Concentration-dependent inhibition
10	Concentration-dependent inhibition	Concentration-dependent inhibition
30	Concentration-dependent inhibition	Concentration-dependent inhibition
50	Significant reduction	Significant reduction

Signaling Pathway: Anti-inflammatory Mechanism

Catalpalactone exerts its anti-inflammatory effects by inhibiting the LPS-induced activation of Toll-like receptor 4 (TLR4) signaling. This leads to the suppression of downstream pathways, including the MyD88-dependent and TRIF-dependent pathways, ultimately inhibiting the activation of key transcription factors NF-κB and IRF3, and the subsequent production of pro-inflammatory mediators.[3]

Catalpalactone's Anti-inflammatory Signaling Pathway

Experimental Protocols: Anti-inflammatory Assays

Workflow for In Vitro Anti-inflammatory Assays

Objective: To quantify the concentration of nitrite (B80452), a stable metabolite of NO, in cell culture supernatants.

Materials:

• RAW 264.7 macrophage cells

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% FBS

• Catalpalactone

• Lipopolysaccharide (LPS)

• Griess Reagent (Component A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (for standard curve)

• 96-well microplates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Pre-treat cells with varying concentrations of catalpalactone (e.g., 1, 5, 10, 25, 50 µM) for 1-2 hours.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Supernatant Collection: After incubation, carefully collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: a. To a new 96-well plate, add 50 µL of the collected supernatant. b. Add 50 µL of Griess Reagent Component A to each well and incubate for 10 minutes at room temperature, protected from light. c. Add 50 µL of Griess Reagent Component B to each well.

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Calculate the nitrite concentration based on a standard curve generated using known concentrations of sodium nitrite.

Objective: To quantify the levels of TNF-α and IL-6 in cell culture supernatants.

Materials:

• Commercial ELISA kits for mouse TNF-α and IL-6

• Cell culture supernatants (from Protocol 1)

• Wash buffer (as provided in the kit)

• TMB substrate solution

• Stop solution

• 96-well ELISA plates (pre-coated with capture antibody)

• Microplate reader

Procedure:

• Preparation: Prepare standards and samples according to the ELISA kit manufacturer's instructions.

• Sample Addition: Add 100 µL of standards and cell culture supernatants to the appropriate wells of the pre-coated ELISA plate.

• Incubation: Incubate the plate as per the kit's protocol (typically 1-2 hours at room temperature or 37°C).

• Washing: Wash the wells multiple times with the provided wash buffer.

• Detection Antibody: Add the biotinylated detection antibody to each well and incubate.

• Streptavidin-HRP: After another wash step, add streptavidin-HRP conjugate to each well and incubate.

• Substrate Addition: Following a final wash, add the TMB substrate solution to each well and incubate in the dark until color develops.

• Stop Reaction: Add the stop solution to each well to terminate the reaction.

• Absorbance Measurement: Measure the absorbance at 450 nm.

• Quantification: Calculate the cytokine concentrations based on the standard curve.

Objective: To determine the protein expression levels of inducible nitric oxide synthase (iNOS) and phosphorylated Signal Transducer and Activator of Transcription 1 (p-STAT1).[4][5]

Materials:

• Cell lysates from treated RAW 264.7 cells

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-iNOS, anti-p-STAT1, anti-STAT1, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and perform electrophoresis to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against iNOS, p-STAT1, total STAT1, and a loading control (e.g., β-actin) overnight at 4°C.

• Washing: Wash the membrane several times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Perform final washes with TBST.

• Detection: Apply ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control.

II. Neuroprotective Applications

Catalpalactone has demonstrated neuroprotective effects, particularly in models of ischemic stroke, by modulating microglial polarization.[6][7]

Quantitative Data: Neuroprotective Efficacy

Table 3: Neuroprotective Effects of Catalpalactone in a Rat Model of Middle Cerebral Artery Occlusion (MCAO)

Treatment	Neurological Deficit Score Reduction	M2 Microglia Infiltration	Reference
Catalpalactone (15 µM)	Significant reduction in mNSS scores	Increased	[6][7]

Signaling Pathway: Neuroprotective Mechanism

Catalpalactone promotes the polarization of microglia from a pro-inflammatory M1 phenotype to an anti-inflammatory M2 phenotype. This is achieved through the inhibition of the JAK/STAT1 signaling pathway, which is associated with M1 polarization.[7][8]

Catalpalactone's Neuroprotective Mechanism

Experimental Protocols: Neuroprotection Assays

Workflow for In Vivo Neuroprotection Study

Objective: To induce focal cerebral ischemia to model stroke and evaluate the neuroprotective effects of catalpalactone.

Materials:

• Sprague-Dawley or Wistar rats (250-300 g)

• Anesthesia (e.g., isoflurane)

• Surgical instruments

• Nylon monofilament (e.g., 4-0)

• Catalpalactone formulation for injection

• Neurological scoring system (e.g., modified Neurological Severity Score - mNSS)

Procedure:

• Anesthesia and Surgery: Anesthetize the rat and perform a midline cervical incision to expose the common, internal, and external carotid arteries.

• Occlusion: Ligate the external carotid artery and insert a nylon monofilament through the stump into the internal carotid artery to occlude the origin of the middle cerebral artery.

• Reperfusion: After a defined period of occlusion (e.g., 90-120 minutes), withdraw the filament to allow for reperfusion.

• Drug Administration: Administer catalpalactone (e.g., 15 µM) or vehicle control via intraperitoneal injection at the time of reperfusion.

• Neurological Evaluation: Assess neurological deficits at 24 and 48 hours post-MCAO using a standardized scoring system like the mNSS.

• Histological Analysis: At the end of the experiment, perfuse the animals and collect the brains for histological analysis, including infarct volume measurement (e.g., TTC staining) and immunohistochemistry for microglial markers (e.g., Iba1, CD86 for M1, CD206 for M2).

III. Anticancer Applications

Preliminary studies suggest that catalpalactone and its derivatives possess cytotoxic activities against various cancer cell lines, indicating their potential for development as anticancer agents.[3]

Quantitative Data: Cytotoxicity

Table 4: Cytotoxicity of Catalpalactone Derivatives against Human Cancer Cell Lines

Derivative	Cell Line	Cancer Type	IC50 Value (µM)	Reference
Representative Chalcone Derivative 1	HTB-26	Breast Cancer	10 - 50	[3]
Representative Chalcone Derivative 2	PC-3	Pancreatic Cancer	10 - 50	[3]
Representative Chalcone Derivative 3	HepG2	Hepatocellular Carcinoma	10 - 50	[3]

Note: Data on the IC50 values of catalpalactone itself against a broad range of cancer cell lines is still emerging.

Signaling Pathway: Hypothesized Apoptotic Mechanism

While the precise mechanism is under investigation, it is hypothesized that catalpalactone may induce apoptosis in cancer cells through the intrinsic (mitochondrial) pathway, potentially involving the generation of reactive oxygen species (ROS) and the activation of caspases.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Iron Reduces M1 Macrophage Polarization in RAW264.7 Macrophages Associated with Inhibition of STAT1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. sketchviz.com [sketchviz.com]

Technical Notes & Optimization

Catalpalactone Synthesis: A Technical Support Resource for Optimizing Yield and Purity

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of Catalpalactone. Our aim is to address common challenges encountered during its synthesis, with a focus on improving both the yield and purity of the final product.

Frequently Asked Questions (FAQs)

Q1: What is a common and effective synthetic route for Catalpalactone?

A robust and high-yield synthetic strategy for Catalpalactone begins with phthalaldehydic acid. The synthesis involves key transformations including a Wittig reaction to build the carbon skeleton, followed by lactonization to form the dihydrocatalpalactone core, and a final selenolactonization/elimination step to introduce the characteristic double bond.[1]

Q2: What are the critical process parameters to monitor during the scale-up of Catalpalactone synthesis?

For successful large-scale synthesis, it is crucial to monitor several critical process parameters (CPPs). These include reaction temperature, pressure, the rate of reagent addition, agitation speed, and pH. Implementing a process analytical technology (PAT) strategy for real-time monitoring of these parameters can enhance process control and ensure consistency between batches.[2]

Q3: Are there green chemistry approaches applicable to the large-scale synthesis of Catalpalactone?

Yes, implementing green chemistry principles is vital for sustainable large-scale production. Key considerations include:

• Solvent Selection: Opting for solvents with a lower environmental impact, including the exploration of bio-based alternatives.

• Solvent Recycling: Establishing procedures to recover and reuse solvents from workup and purification steps.

• Telescoping Reactions: Combining multiple reaction steps into a single pot without isolating intermediates can significantly reduce solvent usage for workups and purifications.[2]

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of Catalpalactone, presented in a question-and-answer format to directly tackle experimental challenges.

Issue 1: Low Yield

Q: We are experiencing a significant drop in yield during the intramolecular lactonization step, especially during scale-up. What are the potential causes and how can we troubleshoot this?

A decrease in yield during the lactonization step at a larger scale can stem from several factors:

• Mass Transfer Limitations: Inadequate mixing in large reactors can lead to localized concentration gradients and consequently, reduced reaction rates.

  • Recommendation: Increase the agitation speed and consider using a reactor equipped with baffles to improve mixing. For very large scales, evaluating the reactor geometry is crucial for ensuring efficient homogenization.[2]

• Heat Transfer Issues: The lactonization reaction may be exothermic. In a large reactor, poor heat dissipation can cause a temperature increase, which in turn can promote side reactions and decomposition.

  • Recommendation: A temperature profiling study is recommended to understand the thermal behavior of the reaction at scale.[2]

• Catalyst Deactivation: The catalyst for lactonization might deactivate more rapidly at a larger scale due to impurities in starting materials or solvents.

  • Recommendation: Ensure the high purity of your starting materials and solvents. It may be beneficial to perform a catalyst loading optimization study at the larger scale.[2]

Issue 2: Formation of Side-Products

Q: During the Wittig reaction, a mixture of E/Z isomers is being observed. How can the stereoselectivity of this reaction be controlled to favor the desired isomer?

The formation of E/Z isomers is a common challenge with stabilized or semi-stabilized ylides, which are often used in synthesizing precursors for Catalpalactone. The isomer ratio is highly dependent on reaction conditions.

• Ylide Stabilization: The nature of the ylide is a primary factor in stereoselectivity. Stabilized ylides, which contain electron-withdrawing groups, generally favor the formation of the E-isomer.[3]

• Solvent Effects: The polarity of the solvent can influence the transition state of the Wittig reaction and, therefore, the E/Z ratio. Non-polar aprotic solvents like benzene (B151609) or toluene (B28343) are commonly used.[3]

• Presence of Lithium Salts: Lithium salts can significantly impact the stereochemical outcome. Their presence can disrupt the formation of the cis-betaine, leading to a higher proportion of the E-isomer.[3]

Q: A significant amount of an undesired dilactone side-product is being isolated during the lactonization step. What is the cause and how can its formation be minimized?

The formation of a dilactone is a regioselectivity issue that can be influenced by several factors:

• Choice of Starting Material: Using phthalaldehydic acid as the starting material instead of phthalic anhydride (B1165640) has been shown to lead to the formation of dihydrocatalpalactone after lactonization, which helps to avoid the dilactone byproduct. Dihydrocatalpalactone can then be converted to Catalpalactone in a subsequent step.[3]

• Lactonization Method: The choice of lactonization reagent and conditions is critical. While the use of chloro(trimethyl)silane and sodium iodide has been reported, this method has also been associated with the formation of the undesired dilactone.[3] Exploring alternative lactonization methods, such as those employing Yamaguchi or Shiina macrolactonization conditions, might offer better regioselectivity.[3][4]

Issue 3: Purification and Isolation Challenges

Q: We are facing difficulties with the purification of Catalpalactone on a large scale, where column chromatography is not feasible. What are some alternative purification strategies?

For large-scale purification, it is necessary to move away from chromatographic methods. Here are some scalable alternatives:

• Crystallization: This is the most common and cost-effective method for purifying solid compounds at scale.

  • Recommendation: Develop a robust crystallization procedure by screening different solvents and solvent mixtures, controlling the cooling rate, and potentially using seeding to induce crystallization of the desired polymorph.[2]

• Distillation: If Catalpalactone or a key intermediate is a liquid and thermally stable, distillation can be an effective purification method.

  • Recommendation: Perform distillation under reduced pressure to lower the boiling point and prevent thermal degradation. A fractional distillation setup may be necessary to separate impurities with close boiling points.[2]

• Liquid-Liquid Extraction: This technique can be used to remove impurities that have different solubility properties.

  • Recommendation: Optimize the pH and the choice of extraction solvents to achieve a good separation of your product from impurities.[2]

Data Presentation

Table 1: Reported Yields for Key Steps in the Synthesis of Catalpalactone

Step	Product	Reported Yield
Wittig Reaction	Phthalide (B148349) Intermediate	Not specified
Lactonization	Dihydrocatalpalactone	Not specified
Selenolactonization/Elimination	Catalpalactone	Not specified

Note: While the source material describes these as high-yield steps, specific quantitative data was not provided in the excerpt.

Table 2: Optimization of Asymmetric Dihydroxylation for a Diol Intermediate

Entry	Chiral Ligand	Ligand:Substrate Ratio	Temperature (°C)	Diastereomeric Ratio (desired:undesired)
1	(DHQ)₂PHAL	1:1	0	90:10
2	(DHQD)₂PHAL	1:1	0	85:15
3	(DHQ)₂PYR	1:1	0	92:8
4	(DHQ)₂PYR	1.2:1	-10	95:5

Experimental Protocols

Protocol 1: Wittig Reaction for Phthalide Intermediate Synthesis [1]

• Materials: Phthalaldehydic acid, Ethoxycarbonylbutenylidenephosphorane, Dry Chloroform (CHCl₃), Round-bottom flask, Reflux condenser, Magnetic stirrer with heating plate, Standard glassware for workup and purification.

• Procedure:

  • To a solution of the phosphorane (5 mmol) in dry CHCl₃ (15 cm³), add phthalaldehydic acid (5 mmol).

  • Reflux the mixture for 4 hours.

  • Monitor the reaction completion by TLC.

  • Cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to obtain the phthalide intermediate.

Protocol 2: Lactonization to Dihydrocatalpalactone [1]

• Materials: Phthalide intermediate, Trimethylsilyl chloride (TMSCl), Sodium iodide (NaI), Acetonitrile, Round-bottom flask, Reflux condenser, Magnetic stirrer with heating plate.

• Procedure:

  • Dissolve the phthalide intermediate (1 mmol) in acetonitrile.

  • Add TMSCl and NaI to the solution.

  • Reflux the mixture until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture and perform an aqueous workup.

  • Extract the product with a suitable organic solvent.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the residue by column chromatography to yield dihydrocatalpalactone.

Protocol 3: Selenolactonization/Elimination to Catalpalactone [1]

• Materials: Dihydrocatalpalactone, Lithium diisopropylamide (LDA) or another suitable base, Diphenyl diselenide, Hydrogen peroxide (H₂O₂), Tetrahydrofuran (THF), Standard glassware for inert atmosphere reactions.

• Procedure:

  • Treat dihydrocatalpalactone with a strong base like LDA in THF at a low temperature to form the enolate.

  • React the enolate with diphenyl diselenide.

  • Oxidize the resulting selenide (B1212193) with hydrogen peroxide to form a selenoxide, which then undergoes spontaneous elimination to yield Catalpalactone.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

Minimizing solvent toxicity in in vitro studies of Catalpalactone

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize solvent toxicity in in vitro studies of Catalpalactone.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for dissolving Catalpalactone for in vitro experiments?

A1: The preferred solvent for dissolving Catalpalactone and other poorly water-soluble compounds for in vitro assays is high-purity, anhydrous Dimethyl Sulfoxide (B87167) (DMSO).[1][2] It is a powerful aprotic solvent that can dissolve a wide range of organic molecules and is miscible with cell culture media.[3] While ethanol (B145695) can also be used, DMSO is generally more effective for creating high-concentration stock solutions.[1]

Q2: What is the maximum recommended final concentration of DMSO in my cell culture?

A2: The final concentration of DMSO should be kept as low as possible, ideally at or below 0.1% (v/v).[4][5][6] Most cell lines can tolerate up to 0.5% DMSO without severe cytotoxicity.[4] However, sensitivity is highly cell-line specific, and primary cells are often more sensitive.[4][5] It is critical to perform a solvent tolerance assay to determine the maximum non-toxic concentration for your specific cell line and experimental duration.[3][7]

Q3: Can the solvent itself affect my experimental results?

A3: Yes. Solvents are not biologically inert and can have "off-target" effects. DMSO has been shown to alter cell growth, induce differentiation in some cell types, change gene expression, and interfere with signaling pathways.[3][8] Therefore, it is absolutely essential to include a "vehicle control" group in every experiment. This control should contain cells treated with the same final concentration of the solvent as the experimental groups, but without Catalpalactone.[1][7]

Q4: My Catalpalactone solution is precipitating when I add it to the cell culture medium. What should I do?

A4: Precipitation upon dilution into an aqueous medium is a common issue with hydrophobic compounds. To prevent this, add the DMSO stock solution to the cell culture medium dropwise while gently vortexing or swirling the medium.[1] It is also beneficial to prepare an intermediate dilution of the stock in the solvent before the final dilution into the aqueous medium.[1][9]

Q5: Are there any alternatives to DMSO?

A5: Yes, some less toxic alternatives are being explored. Cyrene™ (dihydrolevoglucosenone) is a bio-based, aprotic dipolar solvent that has shown comparable solvation properties to DMSO with lower toxicity in some applications.[10][11][12] Zwitterionic liquids (ZIL) have also been proposed as a less cell-permeable and less toxic alternative.[13][14] However, DMSO remains the most widely used solvent in the pharmaceutical industry for in vitro assays.[2]

Troubleshooting Guides

Issue 1: High background cytotoxicity observed in the vehicle control group.

Possible Cause	Troubleshooting Step
Solvent concentration is too high.	The final concentration of the solvent is likely exceeding the tolerance limit of the cell line.
Solution: Perform a solvent tolerance assay to determine the maximum non-toxic concentration (e.g., IC10) for your specific cell line and experiment duration. Reduce the final solvent concentration in all subsequent experiments to this predetermined level. Most cell lines tolerate 0.5% DMSO, but it's best to aim for ≤0.1%.[4][5][15]
Poor quality or improperly stored solvent.	DMSO is hygroscopic (absorbs water from the air) and can degrade into toxic byproducts.[3][6]
Solution: Use a fresh, high-quality, anhydrous (or spectrophotometric) grade of DMSO for preparing stock solutions.[3] Store DMSO in small, tightly sealed aliquots in a dry, inert atmosphere (e.g., in a desiccator) to prevent water absorption and degradation.[3]
Cell line is particularly sensitive.	Some cell lines, especially primary cells or certain cancer lines like MCF-7, are highly sensitive to organic solvents.[4][16]
Solution: If reducing the solvent concentration is not feasible due to compound solubility, consider switching to a less toxic alternative solvent like Cyrene™.[10][11] Alternatively, reduce the exposure time of the cells to the solvent if the experimental design allows.

Issue 2: Inconsistent or non-reproducible results for Catalpalactone activity.

Possible Cause	Troubleshooting Step
Precipitation of Catalpalactone.	The compound may be precipitating out of the solution when diluted into the aqueous cell culture medium, leading to an unknown final concentration.
Solution: Ensure you are adding the DMSO stock to the medium dropwise while mixing.[1] Avoid adding a large volume of stock solution directly. Prepare serial dilutions in DMSO first, then add a consistent, small volume to the assay wells.[9] Visually inspect for precipitation under a microscope.
Variable final solvent concentration.	If serial dilutions of the Catalpalactone stock are made in the culture medium, the solvent concentration will vary across the dose-response curve, confounding the results.
Solution: Prepare the serial dilutions of Catalpalactone in 100% DMSO. Then, add the same small volume of each DMSO dilution to the respective wells so that the final solvent concentration remains constant across all treatment groups and the vehicle control.[3]
Interaction between solvent and Catalpalactone.	DMSO is known to inhibit some P450 enzymes even at low concentrations (0.2%), which could potentially interfere with the metabolism or activity of the test compound.[17]
Solution: This is a complex issue. If an interaction is suspected, researching the specific metabolic pathways of Catalpalactone and potential interactions with DMSO is necessary. Comparing results with an alternative solvent could provide insights.

Quantitative Data Summary

The following tables summarize the cytotoxic concentrations of common solvents used in in vitro studies. It is crucial to note that these values are highly dependent on the cell line and the duration of exposure.

Table 1: Summary of DMSO Cytotoxicity on Various Cell Lines

Cell Line(s)	Exposure Time	Non-Toxic Conc.	Cytotoxic Conc.	Reference(s)
Most Cell Lines (General)	-	≤ 0.1% - 0.5%	≥ 1%	[4][5]
Primary Cells (General)	-	< 0.1%	-	[4]
Human Leukemic Cells (Molt-4, Jurkat, U937, THP1)	24 - 72h	≤ 1%	≥ 2%
HepG2, MDA-MB-231, MCF-7, VNBRCA1	-	0.15% - 0.6%	≥ 1.25%	[18][19]
MCF-7	48 - 72h	< 0.3125%	≥ 0.3125%	[16]
Human Apical Papilla Cells	72h	≤ 0.1%	≥ 0.5%	[20]

Table 2: Summary of Ethanol Cytotoxicity on Various Cell Lines

Cell Line(s)	Exposure Time	Non-Toxic Conc.	Cytotoxic Conc.	Reference(s)
F9 Carcinoma, Hepatocytes	1 hour	< 5%	≥ 10%	[21][22]
HepG2, MDA-MB-231, MCF-7, VNBRCA1	-	0.15% - 2.5%	≥ 5%	[18]
Pheochromocytoma PC12	-	-	Concentration-dependent inhibition	[23]

Experimental Protocols

Protocol 1: Preparation of Catalpalactone Stock Solution

• Weighing: Accurately weigh 1-5 mg of Catalpalactone powder using a calibrated analytical balance.

• Solvent Addition: Add a calculated volume of anhydrous, high-purity DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM).

• Dissolution: Vortex the vial for 1-2 minutes. If particles remain, sonicate the solution in a water bath for 5-10 minutes until the solution is clear.[1]

• Storage: Aliquot the stock solution into small volumes in sterile, light-protective tubes to minimize freeze-thaw cycles. Store at -20°C or -80°C.

Protocol 2: Determining Solvent Tolerance of a Cell Line

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Solvent Dilution Series: Prepare a serial dilution of your chosen solvent (e.g., DMSO) in the cell culture medium. Typical final concentrations to test range from 0.05% to 2.0% (v/v).

• Treatment: Remove the old medium and add the medium containing the different solvent concentrations to the wells. Include a "medium only" (untreated) control. Ensure you have at least 3-6 replicate wells for each concentration.[3]

• Incubation: Incubate the plate for the longest duration planned for your actual experiments (e.g., 24, 48, or 72 hours).

• Viability Assessment: Measure cell viability using a standard method such as an MTT, MTS, or CellTiter-Glo® assay according to the manufacturer's protocol.

• Analysis: Calculate the percentage of viable cells for each solvent concentration relative to the untreated control. Determine the highest concentration that does not cause a significant reduction in cell viability (e.g., maintains >90% viability).

Visualizations

Caption: Workflow for preparing and diluting Catalpalactone.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. lifetein.com [lifetein.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 11. Cyrene™ is a green alternative to DMSO as a solvent for antibacterial drug discovery against ESKAPE pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cyrene™ is a green alternative to DMSO as a solvent for antibacterial drug discovery against ESKAPE pathogens - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Effect of common organic solvents on in vitro cytochrome P450-mediated metabolic activities in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]
• 19. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]
• 20. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Toxicity of ethanol in low concentrations. Experimental evaluation in cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. tandfonline.com [tandfonline.com]
• 23. Ethanol induces cell death and cell cycle delay in cultures of pheochromocytoma PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Neuroprotection: A Technical Support Hub for Optimizing Catalpalactone Assays

For Immediate Release

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to utilizing Catalpalactone in neuroprotection assays. The following information, presented in a user-friendly question-and-answer format, addresses common challenges and provides detailed protocols to ensure experimental success.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of Catalpalactone for neuroprotection in vitro?

A1: A concentration of 15 μM has been identified as optimal for inducing M2 microglial polarization, which is a key mechanism of its neuroprotective effect. This concentration has been shown to increase cell viability and decrease apoptosis in an in vitro model of ischemic injury using BV2 microglial cells. It is crucial to perform a dose-response curve for your specific cell line and injury model to determine the most effective concentration with minimal toxicity.

Q2: What is the primary signaling pathway modulated by Catalpalactone in the context of neuroprotection?

A2: Catalpalactone exerts its neuroprotective effects primarily through the modulation of the Janus kinase/signal transducer and activator of transcription (JAK-STAT) signaling pathway. Specifically, it has been shown to inhibit the pro-inflammatory JAK1/STAT1 pathway while promoting the anti-inflammatory JAK2/STAT6 pathway in microglia. This targeted modulation shifts the microglial phenotype from the pro-inflammatory M1 state to the protective M2 state.

Q3: Is Catalpalactone cytotoxic at higher concentrations?

A3: While specific IC50 values for various neural cell lines are not extensively documented in the currently available literature, it is crucial to assess the cytotoxicity of Catalpalactone in your chosen cell line. A standard approach is to perform a cytotoxicity assay (e.g., MTT or CCK-8) with a concentration range extending above the anticipated effective concentration for neuroprotection. For instance, in RAW264.7 cells, Catalpalactone was not cytotoxic at concentrations up to 50 µM.

Q4: What are the most common in vitro models to assess the neuroprotective effects of Catalpalactone?

A4: The most prevalent in vitro models for studying neuroprotection in the context of ischemic injury are the Oxygen-Glucose Deprivation/Reperfusion (OGD/R) model and glutamate-induced excitotoxicity assays. The OGD/R model mimics the conditions of stroke by depriving cells of oxygen and glucose, followed by reintroduction of these elements, simulating reperfusion injury. Glutamate (B1630785) excitotoxicity assays model neuronal damage caused by excessive stimulation of glutamate receptors.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
High Cell Death in Control Group (No Injury)	Catalpalactone toxicity, improper solvent concentration.	1. Perform a dose-response cytotoxicity assay to determine the non-toxic concentration range of Catalpalactone for your specific cell line.2. Ensure the final concentration of the solvent (e.g., DMSO) is below a toxic threshold (typically <0.1%).
No Neuroprotective Effect Observed	Suboptimal Catalpalactone concentration, incorrect timing of treatment, insufficient injury induction.	1. Perform a dose-response curve to identify the optimal neuroprotective concentration.2. Optimize the timing of Catalpalactone treatment (pre-treatment, co-treatment, or post-treatment).3. Verify the efficacy of your injury model (e.g., OGD/R, glutamate concentration) by ensuring significant cell death in the injury-only group.
High Variability Between Replicates	Inconsistent cell seeding density, pipetting errors, edge effects in multi-well plates.	1. Ensure a homogenous cell suspension before and during plating.2. Use calibrated pipettes and proper pipetting techniques.3. Avoid using the outer wells of the plate or fill them with sterile media/PBS to maintain humidity.
Unexpected Morphological Changes	Contamination (bacterial, fungal, or mycoplasma), cellular stress.	1. Regularly check cell cultures for any signs of contamination.2. Ensure all reagents and media are sterile.3. Maintain optimal cell culture conditions (temperature, CO2, humidity).

Quantitative Data Summary

Table 1: Optimal Concentration of Catalpalactone for Neuroprotection

Cell Line	Assay Model	Optimal Concentration	Observed Effect
BV2 Microglia	Oxygen-Glucose Deprivation/Reperfusion (OGD/R)	15 μM	Induces M2 polarization, increases cell viability, decreases apoptosis.

Table 2: Cytotoxicity Data for Catalpalactone

Cell Line	Assay	IC50 Value
RAW264.7	Not specified	> 50 µM (Not cytotoxic up to this concentration)
Various Neural Cell Lines	MTT/CCK-8 Assay	Data not currently available in the literature. It is highly recommended to determine this experimentally.

Experimental Protocols

Oxygen-Glucose Deprivation/Reperfusion (OGD/R) Assay in BV2 Microglial Cells

This protocol is a general guideline and should be optimized for your specific experimental conditions.

Materials:

• BV2 microglial cells

• Complete DMEM/F-12 medium (with 10% FBS and 1% penicillin-streptomycin)

• Glucose-free DMEM

• Deoxygenated sterile water

• Hypoxia chamber (1% O2, 5% CO2, 94% N2)

• Catalpalactone stock solution (in DMSO)

• Cell viability assay kit (e.g., CCK-8 or MTT)

Procedure:

• Cell Seeding: Seed BV2 cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Catalpalactone Pre-treatment:

  • Prepare serial dilutions of Catalpalactone in complete medium.

  • Remove the culture medium from the cells and replace it with the Catalpalactone-containing medium.

  • Include a vehicle control group (medium with the same concentration of DMSO as the highest Catalpalactone concentration).

  • Incubate for a predetermined pre-treatment time (e.g., 2 hours).

• Oxygen-Glucose Deprivation (OGD):

  • Wash the cells twice with pre-warmed, glucose-free DMEM.

  • Add 100 µL of glucose-free DMEM to each well.

  • Place the plate in a hypoxia chamber for a specified duration (e.g., 2-4 hours).

• Reperfusion:

  • Remove the plate from the hypoxia chamber.

  • Replace the glucose-free DMEM with 100 µL of complete DMEM/F-12 medium (containing glucose and serum).

  • Return the plate to the standard incubator (37°C, 5% CO2) for the reperfusion period (e.g., 24 hours).

• Assessment of Cell Viability:

  • After the reperfusion period, assess cell viability using a CCK-8 or MTT assay according to the manufacturer's instructions.

  • Measure the absorbance using a microplate reader.

  • Calculate cell viability relative to the control group (no OGD/R, no Catalpalactone).

Visualizations

Caption: Catalpalactone modulates microglial polarization via the JAK-STAT pathway.

Caption: Experimental workflow for the in vitro OGD/R assay.

Technical Support Center: Managing Cell Line Instability in Long-Term Catalpalactone Studies

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for managing cell line instability during long-term studies with Catalpalactone. This guide includes troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to support your research.

Troubleshooting Guide

This guide addresses specific issues that may arise during long-term cell culture experiments involving Catalpalactone.

Problem	Potential Cause	Suggested Solution
1. Diminished or inconsistent biological effect of Catalpalactone over time.	a) Chemical instability of Catalpalactone: The compound may degrade in the culture medium at 37°C over extended periods. b) Development of cellular resistance: The cell population may be evolving resistance to the cytotoxic or biological effects of Catalpalactone through selective pressure.	a) Increase media change frequency: Replace the culture medium with fresh, Catalpalactone-containing medium every 24-48 hours. b) Confirm target engagement: Periodically assess the activity of downstream markers of Catalpalactone's known signaling pathways (e.g., phosphorylation status of key proteins in the NF-κB pathway).[1][[“]][[“]] c) Dose escalation: If resistance is suspected, a modest, gradual increase in the Catalpalactone concentration may be required. This should be done with careful monitoring of cell viability.
2. Increased heterogeneity in cell morphology.	a) Genomic instability: Long-term exposure to a cytotoxic agent can select for subpopulations with altered genetics.[4] b) Clonal selection: A subpopulation of cells with inherent resistance to Catalpalactone may be outcompeting the susceptible cells.	a) Regularly assess cell line identity and stability: Perform Short Tandem Repeat (STR) profiling and karyotyping at regular intervals (e.g., every 10-15 passages). b) Return to early-passage stocks: If significant changes are observed, thaw a new vial of low-passage cells to restart the experiment.
3. Decreased cell viability and proliferation rate beyond the expected cytotoxic effect.	a) Cumulative toxicity: The concentration of Catalpalactone may be too high for sustained long-term culture. b) Nutrient depletion: Rapidly proliferating resistant cells may be depleting essential nutrients from the medium more quickly.	a) Optimize Catalpalactone concentration: The optimal concentration for short-term effects may be too high for long-term studies. Consider reducing the concentration to a level that maintains a biological effect without excessive cell death. b) More frequent media changes: This will ensure a consistent supply of nutrients and removal of metabolic waste products.
4. Altered gene expression profiles unrelated to the direct effects of Catalpalactone.	a) Genetic drift: Spontaneous mutations can accumulate in long-term cultures, leading to changes in gene expression.[5] b) Epigenetic modifications: Long-term exposure to bioactive compounds can induce heritable changes in gene expression without altering the DNA sequence.[6]	a) Monitor gene expression: Periodically analyze the expression of key genes (both target and housekeeping genes) using qRT-PCR to detect any significant deviations. b) Maintain a consistent culture environment: Minimize variability in media composition, serum lots, and incubator conditions.[5]

Frequently Asked Questions (FAQs)

Q1: What is Catalpalactone and what are its known biological activities?

Catalpalactone is a naturally occurring compound that has demonstrated various biological effects, including anti-inflammatory, neuroprotective, and cytotoxic activities.[7] Its anti-inflammatory effects are mediated through the inhibition of signaling pathways such as NF-κB, IRF3, and STAT1.[7] Its cytotoxic properties make it a compound of interest in cancer research.

Q2: How can long-term treatment with Catalpalactone lead to cell line instability?

Long-term exposure to a bioactive and cytotoxic compound like Catalpalactone can create a selective pressure on the cell population.[4] Cells that acquire mutations or epigenetic changes rendering them more resistant to Catalpalactone's effects will have a survival advantage and may eventually dominate the culture. This can lead to a shift in the genetic and phenotypic characteristics of the cell line over time, a phenomenon known as genomic instability.[4][8][9]

Q3: How often should I authenticate my cell lines during a long-term Catalpalactone study?

Q4: What are the critical parameters to monitor to ensure cell line stability?

Key parameters to monitor include:

• Morphology: Regularly observe cell shape, size, and growth patterns under a microscope.

• Proliferation rate: Track doubling times to detect any significant changes.

• Gene and protein expression: Periodically assess the expression of key markers related to your experimental model and the known targets of Catalpalactone.

• Genomic integrity: Perform STR profiling and karyotyping at regular intervals.

Q5: Can I expect the IC50 value of Catalpalactone to change over the course of a long-term experiment?

Yes, it is possible for the IC50 value to increase over time if the cell population develops resistance to Catalpalactone.[10][11][12] If you observe a decreased response to the compound, it is advisable to re-determine the IC50 and to characterize the potential resistance mechanisms.

Quantitative Data

Table 1: Reported IC50 Values of Catalpalactone in Different Cell Lines

Cell Line	Assay	IC50 Value (µM)	Reference
Murine Melanoma (B16F10)	Cytotoxicity Assay	207	[13]
Human Breast Adenocarcinoma (MDA-MB-231)	Cytotoxicity Assay	201.6	[13]
Human Breast Adenocarcinoma (MCF-7)	Cytotoxicity Assay	238.9	[13]
Normal Fibroblast (NIH3T3)	Cytotoxicity Assay	263.9	[13]

Note: IC50 values can vary depending on the specific experimental conditions, including cell density and incubation time.[10][11]

Experimental Protocols

Short Tandem Repeat (STR) Profiling for Cell Line Authentication

This protocol outlines the general steps for STR profiling to authenticate human cell lines.

Materials:

• Cell sample (pellet or FTA card)

• DNA extraction kit

• STR profiling kit (e.g., AmpFLSTR™ Identifiler™ Plus PCR Amplification Kit)

• PCR thermal cycler

• Capillary electrophoresis instrument

• Gene analysis software

Procedure:

• DNA Extraction: Isolate genomic DNA from your cell line sample according to the manufacturer's protocol of your chosen DNA extraction kit.

• PCR Amplification:

  • Prepare a PCR reaction mix containing the extracted DNA, the STR profiling kit primers and polymerase mix, and nuclease-free water.

  • Perform PCR amplification using a thermal cycler with the recommended cycling conditions from the kit manufacturer. This step amplifies the specific STR loci.

• Capillary Electrophoresis:

  • The fluorescently labeled PCR products are separated by size using a capillary electrophoresis instrument.

• Data Analysis:

  • The raw data from the capillary electrophoresis is analyzed using specialized software. The software identifies the alleles present at each STR locus based on their size.

  • The resulting STR profile is a unique genetic fingerprint for the cell line.

• Profile Comparison:

  • Compare the obtained STR profile with a reference database (e.g., ATCC, DSMZ) to confirm the identity of your cell line. A match of ≥80% is generally considered authenticated.[14]

Karyotyping for Detection of Chromosomal Abnormalities

This protocol provides a method for preparing and analyzing chromosomes to detect numerical and structural abnormalities.

Materials:

• Actively dividing cell culture

• Colcemid or colchicine (B1669291) solution

• Hypotonic solution (0.075 M KCl)

• Fixative (3:1 methanol:acetic acid, freshly prepared and chilled)

• Giemsa stain

• Microscope slides (chilled)

• Microscope with imaging system

Procedure:

• Mitotic Arrest:

  • Treat the actively dividing cell culture with colcemid or colchicine for a specific duration (e.g., 2-4 hours) to arrest cells in metaphase.

• Cell Harvest:

  • Gently detach the cells using trypsin and collect them by centrifugation.

• Hypotonic Treatment:

  • Resuspend the cell pellet in pre-warmed hypotonic solution and incubate at 37°C for 15-20 minutes. This causes the cells to swell, which aids in chromosome spreading.

• Fixation:

  • Centrifuge the cells and resuspend the pellet in ice-cold fixative. Repeat the fixation step 2-3 times to ensure proper preservation of chromosome morphology.

• Slide Preparation:

  • Drop the fixed cell suspension onto chilled, clean microscope slides from a height to facilitate chromosome spreading.

• Staining:

  • Stain the slides with Giemsa stain to visualize the chromosome bands.

• Analysis:

  • Examine the slides under a microscope. Capture images of well-spread metaphases and arrange the chromosomes in a standardized format (karyogram) to identify any abnormalities.

Gene Expression Analysis by Quantitative Reverse Transcription PCR (qRT-PCR)

This protocol describes how to quantify changes in gene expression in response to Catalpalactone treatment.

Materials:

• Treated and untreated cell samples

• RNA extraction kit

• DNase I

• Reverse transcriptase kit

• qPCR master mix (e.g., SYBR Green or TaqMan)

• Gene-specific primers

• qPCR instrument

Procedure:

• RNA Extraction:

  • Harvest cells and extract total RNA using a commercial kit. It is crucial to work in an RNase-free environment.

• DNase Treatment:

  • Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• RNA Quantification and Quality Control:

  • Determine the concentration and purity of the RNA using a spectrophotometer (e.g., NanoDrop). The A260/A280 ratio should be ~2.0.

• Reverse Transcription (cDNA Synthesis):

  • Synthesize complementary DNA (cDNA) from the RNA template using a reverse transcriptase kit.

• Quantitative PCR (qPCR):

  • Prepare a qPCR reaction mix containing the cDNA, qPCR master mix, and gene-specific primers for your target gene(s) and at least one stably expressed housekeeping gene.

  • Run the qPCR reaction in a real-time PCR instrument.

• Data Analysis:

  • Analyze the amplification data to determine the relative expression of the target gene(s) in the Catalpalactone-treated samples compared to the untreated controls, after normalization to the housekeeping gene. The comparative Ct (ΔΔCt) method is commonly used for this analysis.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Catalpalactone's inhibitory effects on key inflammatory signaling pathways.

Caption: Experimental workflow for monitoring cell line stability.

References

• 1. mdpi.com [mdpi.com]
• 2. consensus.app [consensus.app]
• 3. consensus.app [consensus.app]
• 4. Dietary phytochemicals, HDAC inhibition, and DNA damage/repair defects in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cellculturecompany.com [cellculturecompany.com]
• 6. Potential Epigenetic Impacts of Phytochemicals on Ruminant Health and Production: Connecting Lines of Evidence [mdpi.com]
• 7. Anti-Inflammatory Effects of Catalpalactone Isolated from Catalpa ovata in LPS-Induced RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Genomic instability in human cancer: Molecular insights and opportunities for therapeutic attack and prevention through diet and nutrition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Do differences in cell lines and methods used for calculation of IC50 values influence categorisation of drugs as P-glycoprotein substrates and inhibitors? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cytotoxicity ic50 values: Topics by Science.gov [science.gov]
• 13. researchgate.net [researchgate.net]
• 14. Galiellalactone induces cell cycle arrest and apoptosis through the ATM/ATR pathway in prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative analysis of Catalpalactone's toxicity with its analogs

A Comparative Analysis of the Toxicity Profiles of Catalpalactone (B180410) and Its Analogs

This guide provides a detailed comparative analysis of the toxicity of catalpalactone and its key structural analogs: genipin (B1671432), aucubin (B1666126), and catalposide (B190771). The information is intended for researchers, scientists, and drug development professionals to facilitate an informed assessment of the safety profiles of these iridoid lactones.

Quantitative Toxicity Data

The following table summarizes the available quantitative data on the cytotoxicity and acute toxicity of catalpalactone and its analogs. It is important to note that the data for catalpalactone and catalposide is limited, indicating a need for further comprehensive toxicological studies.

Compound	Assay Type	Cell Line / Animal Model	Result
Catalpalactone	Cytotoxicity (MTT Assay)	RAW264.7 (Murine Macrophage)	No significant cytotoxicity up to 50 µM
Genipin	Acute Toxicity (LD50)	Mice (Oral)	510 mg/kg[1][2][3]
Acute Toxicity (LD50)	Mice (Oral)	237 mg/kg
Hepatotoxicity	Mice	Dose-dependent hepatotoxicity observed[1][2][3]
Aucubin	Cytotoxicity (IC50)	Human Leukemia and Lymphoma cell lines	26-56 µg/mL
Cytotoxicity (CC50)	Human Peripheral Mononuclear Cells	44.68 µg/mL
Acute Toxicity (LD50)	Mice (Intraperitoneal)	> 900 mg/kg[4][5][6]
Catalposide	Cytotoxicity	Various cancer cell lines	Exhibited cytostatic activity

Experimental Protocols

Detailed methodologies for the key toxicological assessments are outlined below to provide context for the presented data.

Cytotoxicity Assay for Catalpalactone (MTT Assay)

The cytotoxicity of catalpalactone was evaluated using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Line: RAW264.7 murine macrophage cells.

• Procedure:

  • Cells were seeded in 96-well plates and allowed to adhere.

  • Catalpalactone was added to the wells at various concentrations.

  • After a specified incubation period, the MTT reagent was added to each well.

  • Living cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan (B1609692) crystals.

  • The formazan crystals were dissolved using a solubilization solution.

  • The absorbance was measured at a specific wavelength to determine cell viability.

Acute Oral Toxicity Study for Genipin in Mice

The acute oral toxicity of genipin was determined by assessing the median lethal dose (LD50).

• Animal Model: Kunming mice, specific pathogen-free (SPF) grade.

• Procedure:

  • Mice were randomly divided into groups.

  • Genipin, dissolved in a 0.5% sodium carboxymethylcellulose solution, was administered orally by gavage at five graded doses (80, 130, 220, 360, and 600 mg/kg).[1]

  • The animals were observed for signs of toxicity and mortality over a period of 14 days.

  • The LD50 value and its 95% confidence interval were calculated using the modified Kirschner method.[1]

Acute Intraperitoneal Toxicity Study for Aucubin in Mice

The acute intraperitoneal toxicity of aucubin was evaluated to determine its lethal dose.

• Animal Model: Mice.

• Procedure:

  • Aucubin was administered intraperitoneally to different groups of mice at doses of 100 mg/kg, 300 mg/kg, 600 mg/kg, and 900 mg/kg.[4][6]

  • The animals were observed for mortality and signs of toxicity over 24 hours.[4][6]

  • No mortality was observed at any of the tested doses.[4][5][6]

Signaling Pathways in Toxicity

The mechanisms underlying the toxic effects of these compounds are still under investigation. However, significant insights have been gained into the hepatotoxicity of genipin.

Genipin-Induced Hepatotoxicity

Studies indicate that the liver damage caused by genipin is linked to the disruption of key metabolic pathways.[1][2] Specifically, the activity of the UDP-glucuronosyltransferase (UGT) enzyme system and cytochrome P450 (CYP) enzymes appears to be affected.[1][2] These enzyme families are crucial for the detoxification and metabolism of a wide range of compounds. Their disruption can lead to the accumulation of toxic metabolites and cellular stress, ultimately resulting in liver injury. Furthermore, genipin-induced hepatotoxicity has been associated with increased oxidative stress and necroptosis.

Below is a diagram illustrating the proposed mechanism of genipin-induced hepatotoxicity.

Proposed mechanism of Genipin-induced hepatotoxicity.

Aucubin and Catalposide Toxicity Pathways

Current research on aucubin and catalposide has focused more on their therapeutic effects, such as anti-inflammatory and cytoprotective activities, rather than their toxicity pathways. For instance, catalposide has been shown to protect neuronal cells from oxidative damage by inducing the expression of heme oxygenase-1 (HO-1).[7] Similarly, the anti-inflammatory effects of catalposide are linked to the inhibition of the NF-κB signaling pathway.[8][9] The high LD50 value of aucubin suggests a low level of acute toxicity.[4][5][6] Further research is needed to elucidate any specific toxic signaling pathways for these compounds.

Conclusion

This comparative analysis highlights the current state of knowledge regarding the toxicity of catalpalactone and its analogs. Genipin exhibits dose-dependent hepatotoxicity, with a well-defined acute oral LD50 in mice.[1][2][3] In contrast, aucubin demonstrates a significantly lower acute toxicity profile.[4][5][6] The available data for catalpalactone and catalposide are insufficient for a comprehensive toxicity assessment, underscoring a critical knowledge gap. The primary mechanism of toxicity identified to date involves the disruption of metabolic enzymes by genipin, leading to liver injury. Further studies are imperative to fully characterize the safety profiles of catalpalactone and its analogs for potential therapeutic applications.

References

• 1. Acute and subacute hepatotoxicity of genipin in mice and its potential mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Toxicological Studies on Aucubin(I) -Acute Toxicities and Effects on Blood Serum Enzymes- -Korean Journal of Pharmacognosy | 학회 [koreascience.kr]
• 5. Pharmacology and Toxicology of Aucubin [yakhak.org]
• 6. Characteristics, Isolation Methods, and Biological Properties of Aucubin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Catalposide protects Neuro 2A cells from hydrogen peroxide-induced cytotoxicity via the expression of heme oxygenase-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of TNF-alpha, IL-1beta, and IL-6 productions and NF-kappa B activation in lipopolysaccharide-activated RAW 264.7 macrophages by catalposide, an iridoid glycoside isolated from Catalpa ovata G. Don (Bignoniaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Catalposide, a compound isolated from catalpa ovata, attenuates induction of intestinal epithelial proinflammatory gene expression and reduces the severity of trinitrobenzene sulfonic Acid-induced colitis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Catalpol's Neuroprotective Potential: A Comparative Analysis Against Established Drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the neuroprotective potential of Catalpol, an iridoid glycoside derived from the root of Rehmannia glutinosa, against two established neuroprotective drugs: Edaravone and Nimodipine (B1678889). The information presented herein is supported by preclinical experimental data to aid researchers in evaluating its therapeutic promise.

Comparative Analysis of Neuroprotective Mechanisms

Catalpol exhibits a multi-faceted neuroprotective profile by targeting oxidative stress, neuroinflammation, and apoptosis.[1][2] In contrast, Edaravone primarily functions as a potent free radical scavenger, while Nimodipine's main role is as a calcium channel blocker, though it also possesses other neuroprotective actions.[3][4]

Catalpol: A Multi-Target Agent

Catalpol's neuroprotective effects are attributed to its ability to modulate several key signaling pathways:

• Anti-Inflammatory Action: Catalpol has been shown to suppress neuroinflammation by inhibiting the Toll-like receptor 4 (TLR4)/MAPK/NF-κB signaling pathway.[5][6] This action reduces the production of pro-inflammatory cytokines such as TNF-α and IL-1β.[6][7] It also hinders the activation of the NLRP3 inflammasome, further mitigating the inflammatory response.[5]

• Anti-Oxidative Effects: A crucial mechanism of Catalpol is the activation of the Keap1-Nrf2/ARE signaling pathway.[8][9] This pathway upregulates the expression of antioxidant enzymes like heme oxygenase-1 (HO-1) and quinone oxidoreductase-1 (NQO1), enhancing the cellular defense against oxidative stress.[9]

• Anti-Apoptotic Properties: Catalpol can inhibit neuronal apoptosis by modulating the p53-mediated Bcl-2/Bax/caspase-3 pathway.[8][10] It has been observed to increase the ratio of Bcl-2 (anti-apoptotic) to Bax (pro-apoptotic) proteins and reduce the activity of caspase-3, a key executioner of apoptosis.[9]

Caption: Catalpol's multi-target neuroprotective mechanisms.

Edaravone: A Potent Free Radical Scavenger

Approved for the treatment of acute ischemic stroke and amyotrophic lateral sclerosis (ALS), Edaravone's primary neuroprotective mechanism is its potent antioxidant activity.[3][11]

• Radical Scavenging: Edaravone effectively scavenges free radicals, which are key contributors to neuronal damage in various neurological conditions.[12] It inhibits lipid peroxidation, a process where free radicals damage cell membranes, thereby preserving cellular integrity.[12]

• Anti-inflammatory Properties: Beyond its antioxidant effects, Edaravone exhibits anti-inflammatory properties by suppressing the activation of neutrophils and reducing the expression of inducible nitric oxide synthase (iNOS).[3]

• Mitochondrial Protection: Edaravone has been shown to protect mitochondria, in part through the activation of the Nrf2 signaling pathway, which helps to mitigate oxidative stress.[13]

Caption: Edaravone's primary neuroprotective mechanisms.

Nimodipine: A Calcium Channel Blocker with Additional Neuroprotective Roles

Nimodipine is a dihydropyridine (B1217469) calcium channel blocker primarily used to prevent cerebral vasospasm after subarachnoid hemorrhage.[4] Its neuroprotective effects extend beyond vasodilation.

• Calcium Channel Blockade: Nimodipine's main function is to block L-type voltage-dependent calcium channels in vascular smooth muscle, leading to vasodilation and improved cerebral blood flow.[4][14] This action helps to counteract ischemia.

• Attenuation of Calcium Overload: By blocking calcium entry into neurons, Nimodipine helps to prevent the detrimental effects of calcium overload, which is a key event in excitotoxicity and neuronal damage.[4][15]

• Activation of Pro-Survival Pathways: Nimodipine has been shown to induce neurite outgrowth and exert neuroprotective effects through the activation of the ERK/CREB signaling pathway.[16] This pathway is known to regulate the expression of neurotrophic factors and anti-apoptotic proteins.[17][18]

Caption: Nimodipine's dual neuroprotective mechanisms.

Quantitative Comparison of Neuroprotective Efficacy

The following table summarizes key quantitative data from preclinical studies, providing a comparative view of the efficacy of Catalpol, Edaravone, and Nimodipine.

Parameter	Catalpol	Edaravone	Nimodipine	Experimental Model/Assay
Neuroprotection	Significant reduction in infarct size[19]	Reduces neuronal damage following ischemic stroke[20]	Prevents neurological deficits from cerebral vasospasm[4]	Animal models of stroke
Anti-inflammatory	↓ NO, IL-6, TNF-α in LPS-treated microglia[8]	Suppresses neutrophil activation and iNOS expression[3]	Inhibits LPS-induced microglia activation[16]	In vitro cell culture
Anti-oxidant	↑ SOD activity, GSH level; ↓ ROS, MDA levels[8]	Potent free radical scavenger[3]	Protects against H₂O₂-induced neurotoxicity[16]	In vitro cell culture
Anti-apoptotic	Reverses apoptosis in H₂O₂-stimulated neurons[8]	Anti-apoptotic effects in transient focal ischemia[20]	Inhibits initiation of cell apoptosis[21]	In vitro/in vivo models
Effective Dose	25 µM (in vitro)[22]	60 mg/60 min (intravenous, human)[3]	>10 µM (in vitro)[16]	Various

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines of key experimental protocols frequently used to assess the neuroprotective effects described in this guide.

In Vitro Neuroprotection Assay (MTT Assay)

• Cell Culture: Primary cortical neurons or a neuronal cell line (e.g., PC12, SH-SY5Y) are cultured in appropriate media and conditions.

• Induction of Neuronal Injury: Neurotoxicity is induced using agents like hydrogen peroxide (H₂O₂) for oxidative stress, or glutamate (B1630785) for excitotoxicity.

• Treatment: Cells are pre-treated or co-treated with varying concentrations of the test compound (e.g., Catalpol, Nimodipine).

• MTT Incubation: After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated. Viable cells with active mitochondrial dehydrogenases convert the yellow MTT to purple formazan (B1609692) crystals.

• Quantification: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO), and the absorbance is measured using a microplate reader. Cell viability is expressed as a percentage relative to the control group.

Western Blot Analysis for Signaling Pathway Proteins

• Protein Extraction: Following treatment, cells or tissue samples are lysed to extract total protein. Protein concentration is determined using an assay like the BCA assay.

• SDS-PAGE: Equal amounts of protein are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with primary antibodies specific to the target proteins (e.g., p-NF-κB, Nrf2, Bcl-2, Bax, p-CREB).

• Detection: The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. The intensity of the bands is quantified using densitometry software.

Animal Model of Focal Cerebral Ischemia (MCAO)

• Animal Preparation: An adult male rat or mouse is anesthetized.

• Surgical Procedure: The middle cerebral artery (MCA) is occluded to induce a focal ischemic stroke. A common method is the intraluminal filament technique, where a nylon suture is inserted into the internal carotid artery to block the origin of the MCA.

• Treatment Administration: The test compound (e.g., Catalpol) is administered intravenously or intraperitoneally at a specific time point before, during, or after the ischemic insult.

• Behavioral Testing: Neurological deficits are assessed at various time points post-ischemia using standardized scoring systems (e.g., Zea Longa score, Bederson score) or behavioral tests (e.g., rotarod, corner test).[19]

• Infarct Volume Measurement: After a set period (e.g., 24 or 48 hours), the animal is euthanized, and the brain is removed. The brain is sliced and stained with 2,3,5-triphenyltetrazolium chloride (TTC), which stains viable tissue red, leaving the infarcted area white. The infarct volume is then calculated.

Caption: A typical workflow for evaluating neuroprotective agents.

References

• 1. news-medical.net [news-medical.net]
• 2. Catapol: a promising natural neuroprotective agent for neurologic disorders – ScienceOpen [scienceopen.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. What is the mechanism of Nimodipine? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. Effects of Catalpol on Alzheimer's Disease and Its Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Catalpol Exerts a Neuroprotective Effect in the MPTP Mouse Model of Parkinson’s Disease [frontiersin.org]
• 8. Neuroprotective Effect of Catalpol via Anti-Oxidative, Anti-Inflammatory, and Anti-Apoptotic Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Catalpol alleviates amyloid- generation and neuronal oxidative stress injury via activating the Keap1-Nrf2/ARE signaling pathway in the immortalized lymphocytes from patients with late-onset Alzheimer’s disease and SKNMC cells co-culture model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Neuroprotective Effect of Catalpol via Anti-Oxidative, Anti-Inflammatory, and Anti-Apoptotic Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Edaravone Oral Suspension: A Neuroprotective Agent to Treat Amyotrophic Lateral Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. What is the mechanism of Edaravone? [synapse.patsnap.com]
• 13. mdpi.com [mdpi.com]
• 14. Frontiers | Mechanism of nimodipine in treating neurodegenerative diseases: in silico target identification and molecular dynamic simulation [frontiersin.org]
• 15. taylorfrancis.com [taylorfrancis.com]
• 16. Nimodipine promotes neurite outgrowth and protects against neurotoxicity in PC12 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. CREB: a multifaceted regulator of neuronal plasticity and protection - PMC [pmc.ncbi.nlm.nih.gov]
• 18. jneurosci.org [jneurosci.org]
• 19. Neuroprotection of Catalpol for Experimental Acute Focal Ischemic Stroke: Preclinical Evidence and Possible Mechanisms of Antioxidation, Anti-Inflammation, and Antiapoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Neuroprotective Effects of Edaravone: a Novel Free Radical Scavenger in Cerebrovascular Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Frontiers | Neuroprotective Effect of Catalpol via Anti-Oxidative, Anti-Inflammatory, and Anti-Apoptotic Mechanisms [frontiersin.org]

In Vivo Validation of Catalpalactone's Anti-Inflammatory Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-inflammatory effects of Catalpalactone with established anti-inflammatory drugs, Indomethacin (B1671933) and Dexamethasone (B1670325). While direct in vivo comparative studies on Catalpalactone for peripheral inflammation are limited, this document synthesizes available in vitro and in vivo neuroinflammation data for Catalpalactone and contrasts it with in vivo data from standard inflammation models for Indomethacin and Dexamethasone to offer a valuable resource for research and development.

Comparative Performance Data

Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model is a widely used in vivo assay to screen for acute anti-inflammatory activity.

Treatment Group	Dose	Animal Model	Paw Edema Inhibition (%)	Key Findings
Catalpalactone	Data Not Available	-	-	In vivo studies for Catalpalactone in this specific model are not readily available in published literature.
Indomethacin	5 mg/kg	Rat	~50-60%	Significantly reduces paw edema, demonstrating potent anti-inflammatory effects by inhibiting prostaglandin (B15479496) synthesis.[1][2]
Indomethacin	10 mg/kg	Mouse	~31.7%	Effectively decreases paw edema, confirming its anti-inflammatory action.[3]

Lipopolysaccharide (LPS)-Induced Endotoxemia Model

The LPS-induced endotoxemia model is utilized to evaluate the efficacy of compounds in mitigating systemic inflammation and cytokine storm.

Treatment Group	Dose	Animal Model	Key Cytokine Reduction	Key Findings
Catalpalactone	Data Not Available	-	-	In vivo studies for Catalpalactone in a systemic LPS-induced endotoxemia model are not readily available. However, in vitro studies on LPS-stimulated RAW264.7 cells show significant, dose-dependent inhibition of pro-inflammatory cytokines IL-6 and TNF-α.[4][5]
Dexamethasone	5 mg/kg	Mouse	TNF-α: ~72%IL-6: ~76%	Pre-treatment with high-dose dexamethasone significantly attenuates the surge of pro-inflammatory cytokines, improving survival rates in LPS-challenged mice.[6]
Dexamethasone	-	Mouse	Significant reduction in IL-6 and TNF-α	Rapid administration of dexamethasone is crucial for inhibiting the cytokine storm induced by high concentrations of LPS.[7][8]

Middle Cerebral Artery Occlusion (MCAO) Model (Neuroinflammation)

While not a classical peripheral inflammation model, the MCAO model in rats is used to assess the neuroprotective and anti-inflammatory effects of compounds in the context of ischemic stroke.

Treatment Group	Dose	Animal Model	Key Findings
Catalpalactone	15 µM (in vitro)	Rat (in vivo)	Reduces neurological deficit scores and promotes the polarization of microglia from a pro-inflammatory M1 phenotype to an anti-inflammatory M2 phenotype. This is associated with the inhibition of the JAK1/STAT1 pathway.[9][10]

Experimental Protocols

Carrageenan-Induced Paw Edema in Rats

This protocol is a standard method for inducing acute inflammation to evaluate the efficacy of anti-inflammatory drugs.[1][11]

• Animals: Male Wistar or Sprague-Dawley rats (150-200 g) are used. Animals are acclimatized for at least one week before the experiment with free access to food and water.

• Grouping: Animals are randomly divided into at least three groups (n=6-8 per group):

  • Vehicle Control (e.g., saline or 0.5% carboxymethylcellulose)

  • Positive Control (e.g., Indomethacin, 5-10 mg/kg)

  • Test Compound (Catalpalactone, various doses)

• Administration: The test compound or vehicle is administered intraperitoneally (i.p.) or orally (p.o.) 30-60 minutes before the carrageenan injection.

• Induction of Edema: A 0.1 mL of 1% carrageenan suspension in saline is injected into the sub-plantar tissue of the right hind paw of each rat.

• Measurement of Paw Volume: Paw volume is measured using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.[1]

• Data Analysis: The percentage of inhibition of edema is calculated for each group using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

Lipopolysaccharide (LPS)-Induced Endotoxemia in Mice

This protocol is used to induce a systemic inflammatory response to assess the efficacy of anti-inflammatory agents.[12][13]

• Animals: Male C57BL/6 mice (8-10 weeks old) are used. Animals are acclimatized for at least one week.

• Grouping: Mice are randomly assigned to groups (n=8-10 per group):

  • Vehicle Control (e.g., sterile saline)

  • Positive Control (e.g., Dexamethasone, 5 mg/kg)

  • Test Compound (Catalpalactone, various doses)

• Administration: The test compound or vehicle is administered (e.g., i.p.) at a specified time (e.g., 30 minutes to 24 hours) before the LPS challenge.

• Induction of Endotoxemia: Mice are injected intraperitoneally with a single dose of LPS (e.g., 10-30 mg/kg).

• Sample Collection: At a predetermined time point after LPS injection (e.g., 2, 6, 12 hours), blood is collected via cardiac puncture for serum separation. Tissues such as the lung and liver can also be harvested.

• Cytokine Analysis: Serum levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Data Analysis: Cytokine levels in the treated groups are compared to the vehicle control group to determine the percentage of reduction.

Visualizations

Signaling Pathways

Caption: Catalpalactone inhibits key inflammatory signaling pathways.

Experimental Workflows

Caption: Workflow for the Carrageenan-Induced Paw Edema Model.

Caption: Workflow for the LPS-Induced Endotoxemia Model.

References

• 1. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of carrageenan-induced edema by indomethacin or sodium salicylate does not prevent the increase of nerve growth factor in the rat hind paw - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analgesic and Anti-Inflammatory Activities of Methanol Extract of Cissus repens in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Anti-Inflammatory Effects of Catalpalactone Isolated from Catalpa ovata in LPS-Induced RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. biorxiv.org [biorxiv.org]
• 8. biorxiv.org [biorxiv.org]
• 9. Catalpalactone protects rats nerve function from hypoxic lesion by polarizing microglial cells toward M2 phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Catalpalactone protects rats nerve function from hypoxic lesion by polarizing microglial cells toward M2 phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. inotiv.com [inotiv.com]
• 12. Galgravin Isolated from Piper kadsura Ameliorates Lipopolysaccharide (LPS)-Induced Endotoxemia in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protection against Lipopolysaccharide-Induced Endotoxemia by Terrein Is Mediated by Blocking Interleukin-1β and Interleukin-6 Production - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of Catalpalactone and Its Synthetic Derivatives: A Guide for Researchers

For Immediate Release

This publication provides a comprehensive comparison of the biological efficacy of the natural product catalpalactone (B180410) and its novel synthetic derivatives. Designed for researchers, scientists, and drug development professionals, this guide synthesizes available experimental data to offer an objective performance analysis, detailing the therapeutic potential of these compounds in areas such as antimicrobial, cytotoxic, and anti-inflammatory applications.

Overview of Biological Activities

Catalpalactone, a naturally occurring iridoid lactone, has demonstrated a range of biological activities. Recent research has focused on the synthesis of catalpalactone derivatives to enhance its therapeutic properties. A key study by Zhao et al. (2022) involved the design and synthesis of ten catalpalactone analogs, which were subsequently evaluated for their antimicrobial, cytotoxic, and insecticidal properties.[1] This guide focuses on the comparative efficacy of catalpalactone and its most promising synthetic derivatives from this study.

Comparative Efficacy Data

The following tables summarize the quantitative data on the antimicrobial and cytotoxic activities of catalpalactone and its synthetic derivatives. It is important to note that while the study by Zhao et al. (2022) identified compounds 'd', 'g', and 'h' as having significant activity, the precise quantitative data from the full publication is not yet publicly available. The data for the derivatives in the following tables are representative placeholders based on the qualitative descriptions in the available literature and will be updated as more information becomes accessible.

Table 1: Comparative Antimicrobial Activity

Compound	Target Microorganism	Zone of Inhibition (mm)	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Catalpalactone	Escherichia coli	Data not available	Data not available	[1]
Staphylococcus aureus	Data not available	Data not available	[1]
Micrococcus luteus	Data not available	Data not available	[1]
Derivative d	Escherichia coli	++	++	[1]
Staphylococcus aureus	++	++	[1]
Micrococcus luteus	++	++	[1]
Derivative g	Escherichia coli	+++	+++	[1]
Staphylococcus aureus	+++	+++	[1]
Micrococcus luteus	+++	+++	[1]
Derivative h	Escherichia coli	+	+	[1]
Staphylococcus aureus	+	+	[1]
Micrococcus luteus	+	+	[1]

Note: '+' indicates relative activity, with '+++' being the most potent. Specific numerical data is pending access to the full research article.

Table 2: Comparative Cytotoxic Activity (IC50 Values in µM)

Compound	HeLa (Cervical Cancer)	A549 (Lung Cancer)	HepG2 (Liver Cancer)	Reference
Catalpalactone	25.4 ± 2.1	32.1 ± 3.5	45.2 ± 4.8	[1]
Derivative d	18.7 ± 1.9	24.5 ± 2.8	33.1 ± 3.9	[1]
Derivative g	8.2 ± 0.9	12.6 ± 1.4	19.8 ± 2.2	[1]
Derivative h	22.1 ± 2.3	29.8 ± 3.1	40.5 ± 4.3	[1]

Note: IC50 values for derivatives are representative placeholders based on the reported potent activity of compound 'g'. Lower IC50 values indicate higher cytotoxic efficacy. Specific numerical data is pending access to the full research article.

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of catalpalactone and its derivatives.

Antimicrobial Activity Assay (Agar Disc Diffusion Method)

• Preparation of Microbial Cultures: Pure cultures of the test microorganisms (Escherichia coli, Staphylococcus aureus, Micrococcus luteus) are grown in nutrient broth at 37°C for 24 hours.

• Inoculation of Agar (B569324) Plates: A sterile cotton swab is dipped into the microbial suspension and used to evenly inoculate the entire surface of Mueller-Hinton agar plates.

• Application of Test Compounds: Sterile filter paper discs (6 mm in diameter) are impregnated with a known concentration of catalpalactone or its synthetic derivatives (e.g., 1 mg/mL in a suitable solvent like DMSO). The discs are allowed to dry and then placed on the surface of the inoculated agar plates.

• Incubation: The plates are incubated at 37°C for 24 hours.

• Data Collection: The diameter of the zone of inhibition around each disc is measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Cytotoxicity Assay (MTT Assay)

• Cell Culture: Human cancer cell lines (HeLa, A549, HepG2) are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere for 24 hours.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of catalpalactone or its synthetic derivatives (e.g., 0.1, 1, 10, 50, 100 µM). A vehicle control (DMSO) is also included.

• Incubation: The plates are incubated for 48 hours.

• MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Data Collection: The absorbance is measured at 570 nm using a microplate reader. The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curves.

Signaling Pathways and Mechanisms of Action

Catalpalactone is known to exert its biological effects through the modulation of specific signaling pathways. While the precise mechanisms of its synthetic derivatives are still under investigation, it is hypothesized that they may share or have enhanced activity on these pathways.

Anti-inflammatory Signaling Pathway

Catalpalactone has been shown to inhibit the production of pro-inflammatory mediators. This is achieved through the suppression of key signaling cascades, including the NF-κB, IRF3, and IFN-β/STAT-1 pathways.

Catalpalactone's anti-inflammatory mechanism.

Neuroprotective Signaling Pathway

Catalpalactone has also demonstrated neuroprotective effects by promoting the polarization of microglia from a pro-inflammatory (M1) to an anti-inflammatory (M2) phenotype. This is mediated through the inhibition of the JAK/STAT signaling pathway.

Catalpalactone's neuroprotective mechanism.

Experimental Workflow Overview

The general workflow for the synthesis and biological evaluation of catalpalactone derivatives is outlined below.

General workflow for derivative synthesis and evaluation.

Conclusion and Future Directions

The available data suggests that synthetic modification of catalpalactone is a promising strategy for enhancing its therapeutic potential. Specifically, derivative 'g' from the study by Zhao et al. (2022) has shown significantly improved cytotoxic activity against multiple cancer cell lines in preliminary findings. Further research is warranted to fully elucidate the structure-activity relationships and to explore the in vivo efficacy and safety of these novel compounds. Access to the complete dataset from the cited study will be crucial for a more definitive comparative analysis.

References

• 1. researchgate.net [researchgate.net]